[1-(3-Bromophenyl)ethyl](propyl)amine

Core Science & Biosynthesis

Physicochemical and Pharmacological Profiling of 3-Bromo-Substituted Phenethylamine Derivatives: A Technical Guide

Executive Summary

The rational design and pharmacological evaluation of halogenated phenethylamines remain pivotal in neuropharmacology. Specifically, 3-bromo-substituted phenethylamine derivatives (such as 3-bromophenethylamine and 3-bromoamphetamine) serve as critical structural probes for mapping monoamine transporter (MAT) topography and developing novel monoamine releasing agents.

As a Senior Application Scientist, I have structured this guide to move beyond surface-level data. We will deconstruct the causality behind the physicochemical behavior of the meta-bromine substitution—specifically its role in lipophilicity and sigma-hole halogen bonding—and provide self-validating experimental protocols for quantifying their pharmacological impact on the dopamine (DAT), serotonin (SERT), and norepinephrine (NET) transporters.

Physicochemical Properties & The Sigma-Hole Effect

The substitution of a bromine atom at the meta-position (3-position) of the phenyl ring fundamentally alters the molecule's pharmacokinetic and pharmacodynamic profile.

The Causality of Halogen Bonding

Historically, halogens were viewed merely as lipophilic bulk. However, the enhanced binding affinity of 3-bromophenethylamines is largely driven by halogen bonding [1]. Because bromine is highly polarizable, the covalent C–Br bond draws electron density away from the outer pole of the halogen, creating a localized region of positive electrostatic potential known as a "sigma-hole."

When the 3-bromo derivative enters the orthosteric binding site of a monoamine transporter or receptor, this sigma-hole acts as a potent electrophile. It forms highly directional, non-covalent interactions with Lewis base residues (such as the carbonyl oxygens of the receptor backbone). Bromine is near-optimal for this interaction, frequently yielding higher target affinities than chlorine, and occasionally outperforming iodine due to optimal steric alignment within the binding pocket[1].

Quantitative Physicochemical Profile

The presence of the bromine atom significantly increases the partition coefficient (LogP), driving superior blood-brain barrier (BBB) penetration compared to unsubstituted analogs[2]. Furthermore, the basic aliphatic amine retains a high pKa, ensuring the molecule is predominantly protonated at physiological pH.

Table 1: Summarized Physicochemical Data of Key 3-Bromo Derivatives

Property	3-Bromophenethylamine	3-Bromoamphetamine	Causality / Impact on Drug Design
Molecular Weight	200.08 g/mol	214.10 g/mol	Low MW ensures high ligand efficiency (LE).
pKa (Aliphatic Amine)	9.72 – 9.83[2]	~9.9 (Predicted)	>95% ionized at pH 7.4; dictates binding via ionic salt bridges with Asp residues in MATs.
LogP (Lipophilicity)	2.23 – 2.65[2]	~2.80 (Predicted)	Optimal range (LogP 2-3) for passive BBB diffusion without excessive non-specific lipid binding.
Primary Target	Trace Amine Receptors	DAT, SERT, NET[3]	Alpha-methyl group in amphetamine prevents rapid MAO degradation, shifting activity to MATs.

Pharmacological Mechanisms: Monoamine Transporter Reversal

3-Bromoamphetamine acts as a substrate-type monoamine releasing agent[3]. Unlike traditional reuptake inhibitors (e.g., cocaine) which merely block the extracellular face of the transporter, releasing agents possess a distinct mechanistic causality.

Because 3-bromoamphetamine mimics the endogenous monoamine, it binds to the transporter and is actively translocated into the intracellular space. Once in the cytosol, it interacts with the Vesicular Monoamine Transporter 2 (VMAT2), disrupting vesicular storage. This floods the cytosol with endogenous neurotransmitters, reversing the concentration gradient and forcing the membrane transporter (DAT/SERT/NET) to operate in reverse, causing massive neurotransmitter efflux.

Fig 1: Mechanism of monoamine transporter reversal by 3-bromo-substituted releasing agents.

Experimental Methodologies & Self-Validating Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes internal controls to rule out experimental artifacts.

Protocol A: Determination of Lipophilicity (LogP) via RP-HPLC

Measuring the LogP of 3-bromophenethylamines requires overcoming the high pKa (~9.8) of the primary amine. If measured at neutral pH, you are measuring LogD (the distribution of the ionized species), not LogP (the neutral species).

• Column Selection: Utilize a high-pH stable hybrid silica C18 column capable of withstanding pH 11.5.

• Mobile Phase Preparation: Prepare a mobile phase of Methanol/Water. Buffer the aqueous phase with 20 mM ammonium hydroxide adjusted to pH 11.8. Causality: Operating at 2 pH units above the pKa ensures >99% of the 3-bromophenethylamine is in its neutral, un-ionized state, allowing true LogP partitioning.

• Calibration: Inject a homologous series of neutral reference standards (e.g., toluene, bromobenzene) with known LogP values to create a retention time vs. LogP calibration curve.

• Validation: Inject the 3-bromo derivative. The retention factor ( k ) is calculated, and the LogP is interpolated from the curve.

Protocol B: In Vitro Monoamine Transporter Uptake Inhibition Assay

To quantify the affinity of 3-bromoamphetamine for specific transporters, we utilize a radiolabeled synaptosomal uptake assay[4]. This protocol uses competitive blocking to create a self-validating isolation of a single transporter type.

• Synaptosome Preparation: Isolate synaptosomes from rat brain tissue (striatum for DAT; frontal cortex for SERT/NET) via sucrose density gradient centrifugation.

• Transporter Isolation (The Self-Validating Step): To measure SERT uptake exclusively, you must add unlabeled blockers for competing transporters to the buffer (e.g., 100 nM GBR12909 to block DAT, and 100 nM desipramine to block NET)[4]. Causality: This guarantees that any radioactive signal detected is strictly due to SERT activity, eliminating false-positive uptake.

• Incubation: Incubate the synaptosomes with varying concentrations of the 3-bromo derivative in Krebs-phosphate buffer at 37°C for 15 minutes.

• Radioligand Addition: Introduce the [3H]-labeled neurotransmitter (e.g., [3H]-5-HT for SERT) and incubate for an additional 10 minutes[4].

• Termination & Quantification: Terminate the reaction via rapid vacuum filtration through glass-fiber filters. Wash with cold buffer to remove extracellular radioligand. Quantify the retained intracellular radioactivity using liquid scintillation counting[4].

Fig 2: Step-by-step self-validating workflow for in vitro monoamine transporter uptake assays.

Structure-Activity Relationship (SAR) Insights

The positioning of the bromine atom is the ultimate determinant of the molecule's pharmacological fate.

• Para-Substitution (4-Bromo): Historically, 4-bromoamphetamine (PBA) is known for extreme SERT selectivity and subsequent neurotoxic depletion of serotonin stores. The linear para-substitution pushes the molecule deep into the SERT binding pocket.

• Meta-Substitution (3-Bromo): Shifting the bulky, highly polarizable bromine to the 3-position alters the steric vector. This meta-orientation often rebalances the DAT/SERT affinity ratio[4], reducing the pure serotonergic neurotoxicity seen in para-analogs while maintaining robust monoamine releasing properties via optimal sigma-hole alignment with off-axis receptor residues[1].

References

• Synthesis of N-(halogenated)
• 3-Bromoamphetamine hydrochloride | CAS 1210708-61-4 Source: DC Chemicals URL
• 3-BROMOPHENETHYLAMINE manufacturers and suppliers in india Source: ChemicalBook URL
• WO2023107715A1 - Specialized combinations for mental disorders or mental enhancement Source: Google Patents URL

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Physicochemical Profiling of 1-(3-Bromophenyl)ethylamine: Calculated LogP and Aqueous Solubility

As a chiral building block heavily utilized in pharmaceutical synthesis and Ullmann coupling reactions, 1-(3-Bromophenyl)ethylamine (CAS: 176707-77-0 for the R-enantiomer; 139305-96-7 for the S-enantiomer) presents unique physicochemical challenges. For drug development professionals and application scientists, understanding the lipophilicity (LogP) and aqueous solubility of this molecule is paramount. These parameters dictate not only the compound's pharmacokinetic behavior (ADME) but also the solvent systems required for downstream synthetic workflows.

This technical guide synthesizes computational predictions with field-proven experimental methodologies to establish a rigorous physicochemical profile for 1-(3-Bromophenyl)ethylamine.

Molecular Architecture and Physicochemical Causality

The molecular formula of 1-(3-Bromophenyl)ethylamine is C₈H₁₀BrN (Molecular Weight: 200.08 g/mol ). The molecule's behavior in solvent systems is governed by a fundamental structural dichotomy:

• The Hydrophobic Core: The brominated phenyl ring provides significant steric bulk and electron-withdrawing characteristics. The heavy bromine atom at the meta position disrupts water hydrogen-bonding networks, driving the molecule's high lipophilicity.

• The Polar Headgroup: The primary ethylamine backbone introduces a basic center (pKa ~9.0). While this allows for salt formation (e.g., hydrochloride salts) which can transiently improve solubility, the free base remains highly hydrophobic.

According to authoritative chemical databases such as [1] and [2], the free base exists as a colorless to pale yellow liquid that is highly soluble in organic solvents but heavily restricted in aqueous environments.

Calculated Lipophilicity (cLogP) Profiling

Lipophilicity is the primary driver of membrane permeability and target binding affinity. Because experimental LogP can be influenced by trace impurities, calculated LogP (cLogP) models provide a standardized baseline. Using hybrid fragmental and topological methods (such as SILICOS-IT), we can accurately predict the partitioning behavior of 1-(3-Bromophenyl)ethylamine.

Table 1: Calculated Lipophilicity (cLogP) Parameters

Parameter	Value	Computational Method / Causality
Consensus LogP	2.29	Average of multiple predictive algorithms, providing a balanced estimate of lipophilicity [3].
SILICOS-IT LogP	2.27	Hybrid fragmental/topological method; accounts for the specific spatial arrangement of the meta-bromo substitution.
Topological Polar Surface Area (TPSA)	26.02 Ų	Driven entirely by the primary amine; indicates excellent theoretical blood-brain barrier (BBB) penetration.

Data supported by computational chemistry models hosted by [3].

Aqueous and Organic Solubility Dynamics

The solubility of 1-(3-Bromophenyl)ethylamine is a direct consequence of its high LogP. As documented by [4], the compound is strictly immiscible with water in its free-base form. The energetic cost of forming a solvation shell around the bulky bromophenyl group far outweighs the favorable hydrogen bonding provided by the single amine group.

Table 2: Solubility and Physical Properties

Property	Value	Causality / Observation
Aqueous Solubility	Immiscible (<1 mg/mL)	High hydrophobicity driven by the brominated aromatic ring prevents aqueous solvation.
Organic Solubility	Highly Soluble	Readily dissolves in DMSO, methanol, dichloromethane, and ethyl acetate due to favorable dispersive forces.
Physical State	Liquid	Exists as a liquid at standard temperature and pressure (STP).
Boiling Point	~248.9 °C	Elevated boiling point due to the high molecular weight of the bromine atom and intermolecular amine interactions.

Self-Validating Experimental Protocols

To transition from computational models to empirical data, rigorous laboratory validation is required. The following protocols are designed as self-validating systems , meaning every step contains an intrinsic physical or chemical checkpoint to prevent data artifacts.

Protocol A: Shake-Flask LC-MS for LogD/LogP Determination

Measuring lipophilicity at physiological conditions requires accounting for the ionization state of the amine.

• Buffer Preparation: Prepare 1X Phosphate-Buffered Saline (PBS) at strictly pH 7.4.

  • Causality: The amine has a pKa of ~9.0. At pH 7.4, the molecule is predominantly protonated. Measuring at this pH yields the distribution coefficient ( LogD7.4​ ), which is a more accurate reflection of physiological behavior than the neutral LogP.

• Phase Saturation: Mutually saturate n -octanol and the aqueous buffer by stirring them together for 24 hours prior to the experiment.

  • Causality: This self-validating step prevents volume shifts during the actual partitioning experiment, ensuring that concentration calculations remain absolute.

• Equilibration: Add 1-(3-Bromophenyl)ethylamine to the biphasic system and agitate via orbital shaker at 25°C for 60 minutes.

• Phase Separation: Centrifuge the mixture at 4000 RPM for 15 minutes.

  • Causality: Mechanical separation breaks any micro-emulsions. Failure to execute this step results in artificially inflated aqueous concentrations due to suspended, analyte-rich octanol droplets.

• Quantitation: Extract distinct aliquots from both the octanol and aqueous layers and quantify the compound using LC-MS.

Protocol B: Thermodynamic Aqueous Solubility Assay

Kinetic solubility often overestimates true solubility due to transient supersaturation. This protocol isolates the thermodynamic minimum.

• Supersaturation: Add an excess of 1-(3-Bromophenyl)ethylamine (e.g., 10 mg) to 1 mL of aqueous buffer (pH 7.4) in a glass vial.

• Thermal Equilibration: Incubate the suspension at 37°C with continuous orbital shaking for 24 hours.

  • Causality: A 24-hour window guarantees the system overcomes kinetic trapping and reaches a true thermodynamic equilibrium, providing a reliable baseline for pharmaceutical formulation.

• Particulate Exclusion: Centrifuge the sample to pellet undissolved material, then filter the supernatant through a 0.22 µm PTFE syringe filter.

  • Causality: The filter membrane must be pre-saturated with the analyte to prevent non-specific binding. This ensures the measured concentration reflects the true dissolved state, preventing false-positive UV absorbance spikes from micro-particulates.

• HPLC-UV Analysis: Quantify the dissolved compound against a standard curve prepared in a miscible organic solvent (e.g., methanol).

Workflow Visualization

The following diagram illustrates the parallel processing of the self-validating protocols described above, ensuring high-throughput accuracy for ADME profiling.

High-Throughput Thermodynamic Solubility and LogP Validation Protocol.

Implications for Drug Development

The calculated LogP of ~2.29 and the immiscibility in water place 1-(3-Bromophenyl)ethylamine in a highly specific operational window. For drug development professionals, this lipophilicity profile suggests excellent membrane permeability but poor oral bioavailability in its unformulated state. When utilizing this compound as a chiral building block for active pharmaceutical ingredients (APIs), chemists must anticipate the need for solubility-enhancing strategies—such as salt formation, lipid-based formulations, or the introduction of polar functional groups during downstream synthesis—to optimize the final therapeutic entity.

References

• "(R)-1-(3-bromophenyl)ethanamine | C8H10BrN | CID 22831503", PubChem, National Institutes of Health. URL:[Link]

• "(S)-1-(3-Bromophenyl)ethylamine, ChiPros™ 99%, ee 98+%", Fisher Scientific. URL: [Link]

An In-depth Technical Guide to the Thermodynamic Stability of 1-(3-Bromophenyl)ethylamine Isomers

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-(3-Bromophenyl)ethylamine is a key chiral building block in the synthesis of various pharmacologically active compounds. The stereochemistry at the α-carbon is often crucial for biological activity, making the thermodynamic stability of its enantiomers a critical parameter in drug development, synthesis, and formulation. This technical guide provides a comprehensive overview of the principles and methodologies for assessing the thermodynamic stability of 1-(3-Bromophenyl)ethylamine isomers. It is designed to equip researchers, scientists, and drug development professionals with the theoretical knowledge and practical protocols to investigate and understand the conformational and thermodynamic properties of this important chiral amine and its analogs. This guide delves into both experimental techniques, such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), and computational chemistry approaches for a thorough stability analysis.

Introduction: The Significance of Chiral Stability in Drug Development

The three-dimensional structure of a molecule is intrinsically linked to its biological function. In the pharmaceutical industry, the enantiomers of a chiral drug can exhibit significantly different pharmacological and toxicological profiles. Consequently, regulatory agencies worldwide mandate the characterization and control of the stereoisomeric composition of drug substances.

1-(3-Bromophenyl)ethylamine serves as a versatile intermediate in the synthesis of a range of bioactive molecules. The stability of its chiral center is of paramount importance, as racemization can lead to a loss of therapeutic efficacy and the potential introduction of undesired side effects. Understanding the thermodynamic stability of the (R)- and (S)-enantiomers is therefore not merely an academic exercise but a crucial aspect of quality control and drug safety.

This guide will provide a holistic approach to evaluating the thermodynamic stability of 1-(3-Bromophenyl)ethylamine isomers, encompassing both macroscopic thermal analysis and molecular-level computational insights.

Theoretical Framework: Thermodynamic vs. Kinetic Stability of Enantiomers

In the context of chiral molecules, it is essential to distinguish between thermodynamic and kinetic stability.

• Thermodynamic stability refers to the relative Gibbs free energy of the isomers. The more stable isomer will have a lower Gibbs free energy. For enantiomers in an achiral environment, their ground-state energies are identical, meaning they have the same intrinsic thermodynamic stability. However, the formation of diastereomeric complexes or interactions with a chiral environment can lead to differences in thermodynamic stability.

• Kinetic stability , on the other hand, relates to the energy barrier to the interconversion of isomers, in this case, racemization. A higher activation energy for racemization indicates greater kinetic stability. The rate of racemization is a critical factor in determining the shelf-life and processing conditions for an enantiomerically pure drug substance.

The relationship between the enantiomers and the transition state for racemization can be visualized with a reaction coordinate diagram.

Caption: Gibbs free energy profile for racemization.

Experimental Assessment of Thermodynamic Stability

A combination of thermal analysis and chiroptical techniques provides a robust experimental framework for evaluating the stability of 1-(3-Bromophenyl)ethylamine isomers.

Thermal Analysis Techniques

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are powerful tools for characterizing the thermal properties of materials.[1][2]

DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[3] It can be used to determine melting points, glass transitions, and enthalpies of fusion, which are indicative of the energetic stability of the crystalline form of the compound.

Experimental Protocol: DSC Analysis of 1-(3-Bromophenyl)ethylamine

• Sample Preparation: Accurately weigh 2-5 mg of the enantiomerically pure (R)- or (S)-1-(3-Bromophenyl)ethylamine into a clean, hermetically sealed aluminum pan.

• Instrument Setup:

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Purge the cell with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min to prevent oxidation.

• Temperature Program:

  • Equilibrate the sample at a starting temperature well below the expected melting point (e.g., 25 °C).

  • Ramp the temperature at a controlled rate, typically 10 °C/min, to a temperature above the melting point (e.g., 250 °C).

• Data Analysis:

  • The melting point (Tm) is determined as the onset or peak of the endothermic melting transition.

  • The enthalpy of fusion (ΔHf) is calculated by integrating the area of the melting peak.

Parameter	(R)-1-(3-Bromophenyl)ethylamine	(S)-1-(3-Bromophenyl)ethylamine
Melting Point (Tm)	To be determined	To be determined
Enthalpy of Fusion (ΔHf)	To be determined	To be determined
Caption: Table for summarizing DSC data.

TGA measures the change in mass of a sample as a function of temperature.[4] It is used to assess thermal stability and decomposition temperatures.

Experimental Protocol: TGA of 1-(3-Bromophenyl)ethylamine

• Sample Preparation: Weigh 5-10 mg of the sample into a TGA pan.

• Instrument Setup:

  • Place the pan in the TGA furnace.

  • Purge with an inert gas (e.g., nitrogen) at a typical flow rate of 20-50 mL/min.

• Temperature Program:

  • Heat the sample from ambient temperature to a high temperature (e.g., 600 °C) at a constant rate (e.g., 10 °C/min).

• Data Analysis:

  • The onset of decomposition is identified as the temperature at which significant mass loss begins.

Caption: Workflow for thermal analysis.

Monitoring Racemization

The kinetic stability of the enantiomers can be assessed by monitoring the rate of racemization under various conditions (e.g., temperature, solvent, pH).

Chiral HPLC is a powerful technique for separating enantiomers and is ideal for monitoring the progress of a racemization reaction.[5][6]

Experimental Protocol: Racemization Study using Chiral HPLC

• Method Development: Develop a chiral HPLC method capable of baseline-separating the (R)- and (S)-enantiomers of 1-(3-Bromophenyl)ethylamine. Polysaccharide-based chiral stationary phases are often effective for this class of compounds.[7]

• Racemization Experiment:

  • Prepare a solution of the enantiomerically pure starting material in the desired solvent and at a known concentration.

  • Subject the solution to the desired temperature.

  • At regular time intervals, withdraw an aliquot of the reaction mixture and quench the racemization process (e.g., by rapid cooling).

• Analysis:

  • Inject the quenched aliquots onto the chiral HPLC system.

  • Determine the enantiomeric excess (ee) at each time point by integrating the peak areas of the two enantiomers.

• Kinetic Analysis:

  • Plot ln(eet/ee0) versus time, where eet is the enantiomeric excess at time t and ee0 is the initial enantiomeric excess.

  • The rate constant for racemization (krac) can be determined from the slope of the resulting line.

Polarimetry measures the change in the angle of plane-polarized light as it passes through a solution of a chiral compound.[8] It can be used to monitor racemization in real-time.

Experimental Protocol: Racemization Study using Polarimetry

• Initial Measurement: Prepare a solution of the enantiomerically pure compound and measure its initial optical rotation.

• Monitoring: Maintain the solution at the desired temperature in a thermostatted cell within the polarimeter.

• Data Collection: Record the optical rotation at regular time intervals until it reaches zero (indicating a racemic mixture).

• Kinetic Analysis: The rate of racemization can be determined from the change in optical rotation over time.

Computational Chemistry Approaches

Computational chemistry provides a powerful means to investigate the conformational landscape and relative energies of isomers at the molecular level. Density Functional Theory (DFT) is a widely used method for such studies.[9]

Conformational Analysis

The first step in a computational study is to identify the stable conformers of 1-(3-Bromophenyl)ethylamine. This is typically achieved by systematically rotating the rotatable bonds and performing geometry optimizations. For phenethylamines, the key dihedral angles are around the Cα-Cβ and Cβ-C(aryl) bonds. Studies on related phenethylamines have shown a preference for gauche conformations due to favorable interactions between the amine group and the aromatic ring.[10]

Calculation of Relative Energies

Once the stable conformers are identified, their relative energies can be calculated to determine the most stable conformations. It is crucial to use an appropriate level of theory (functional and basis set) and to consider the effects of the solvent.

Computational Protocol: DFT Calculations

• Conformational Search: Perform a systematic or stochastic conformational search to identify all low-energy conformers of both the (R)- and (S)-enantiomers.

• Geometry Optimization and Frequency Calculation:

  • Optimize the geometry of each conformer using a suitable DFT functional and basis set (e.g., B3LYP/6-31G(d,p)).[11]

  • Perform frequency calculations to confirm that the optimized structures are true minima (no imaginary frequencies) and to obtain thermochemical data (zero-point vibrational energy, enthalpy, and Gibbs free energy).

• Solvation Effects: Include the effect of a solvent using a continuum solvation model (e.g., Polarizable Continuum Model - PCM).

• Energy Analysis: Compare the Gibbs free energies of the most stable conformers of the (R)- and (S)-enantiomers to assess their relative thermodynamic stabilities.

Caption: Workflow for computational analysis.

Conformer	Relative Energy (kcal/mol) - Gas Phase	Relative Gibbs Free Energy (kcal/mol) - Solvated
(R)-Isomer - Conformer 1	To be calculated	To be calculated
(R)-Isomer - Conformer 2	To be calculated	To be calculated
(S)-Isomer - Conformer 1	To be calculated	To be calculated
(S)-Isomer - Conformer 2	To be calculated	To be calculated
Caption: Table for summarizing computational energy data.

Conclusion

The thermodynamic stability of 1-(3-Bromophenyl)ethylamine isomers is a critical consideration in the development of pharmaceuticals derived from this chiral building block. A comprehensive assessment of stability requires a multi-faceted approach that combines experimental thermal analysis, kinetic studies of racemization, and computational modeling.

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• Jacquemin, D., & Plasser, F. (2015). Performance of Density Functional Approximations in Calculations of Electronic Two-Photon Transition Strengths of Fluorescent Dyes. The Journal of Physical Chemistry A, 119(23), 5947-5955. [Link]

• Robie, R. A., & Waldbaum, D. R. (1968). Thermodynamic Properties of Minerals and Related Substances at 298.15°K (25.0°C) and One Atmosphere (1.013 Bars) Pressure and at Higher Temperatures. U.S. Government Printing Office. [Link]

• Majzlan, J., et al. (2004). Thermodynamic properties, low-temperature heat-capacity anomalies, and single-crystal X-ray refinement of hydronium jarosite, (H3O)Fe3(SO4)2(OH)6. Physics and Chemistry of Minerals, 31(8), 518-531. [Link]

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An In-depth Technical Guide to the Identification of Chiral Centers in 1-(3-Bromophenyl)ethylamine

A Senior Application Scientist's Field-Proven Insights for Researchers, Scientists, and Drug Development Professionals

Abstract

Chirality is a fundamental property of many active pharmaceutical ingredients (APIs), profoundly influencing their pharmacological and toxicological profiles. The ability to accurately identify, separate, and quantify enantiomers is therefore of paramount importance in drug discovery and development. This guide provides an in-depth technical overview of the identification of the chiral center in 1-(3-Bromophenyl)ethylamine, a key building block in the synthesis of various pharmaceutical compounds. We will delve into the theoretical underpinnings of chirality, followed by practical, field-proven methodologies for the separation and analysis of its enantiomers, including High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy, and polarimetry. This document is intended to serve as a comprehensive resource for researchers and professionals in the pharmaceutical sciences, offering both foundational knowledge and actionable experimental protocols.

The Critical Role of Chirality in Pharmaceutical Development

In the realm of pharmacology, the three-dimensional structure of a molecule is intrinsically linked to its biological activity. Many drugs interact with chiral biological targets, such as enzymes and receptors, which themselves are composed of chiral building blocks like L-amino acids. This stereospecific interaction means that the two enantiomers of a chiral drug can exhibit markedly different physiological effects.[1][2] One enantiomer, the eutomer, may be responsible for the desired therapeutic effect, while the other, the distomer, could be inactive, less active, or even responsible for adverse effects.[2]

The tragic case of thalidomide in the mid-20th century serves as a stark reminder of the importance of stereochemistry in drug safety. While the (R)-enantiomer possessed the desired sedative effects, the (S)-enantiomer was found to be a potent teratogen. This has led to stringent regulatory requirements by agencies like the U.S. Food and Drug Administration (FDA) for the characterization of chiral drugs, often mandating the development of single-enantiomer pharmaceuticals.[1][3] Therefore, the precise identification and control of chiral centers within a drug candidate or a key intermediate like 1-(3-Bromophenyl)ethylamine is not merely an academic exercise but a critical step in ensuring the safety and efficacy of a therapeutic agent.

Structural Analysis: Pinpointing the Chiral Center in 1-(3-Bromophenyl)ethylamine

A chiral center, or stereocenter, is typically a carbon atom that is bonded to four different substituent groups.[4] This arrangement results in a molecule that is non-superimposable on its mirror image, giving rise to a pair of enantiomers.

Let's analyze the structure of 1-(3-Bromophenyl)ethylamine:

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Hydrogen Bond Donor and Acceptor Profiling of 1-(3-Bromophenyl)ethylamine: A Methodological Guide for Drug Development

Executive Summary

1-(3-Bromophenyl)ethylamine is a chiral primary amine frequently utilized as a critical building block in the synthesis of active pharmaceutical ingredients (APIs) and fine chemicals. A precise understanding of its hydrogen-bonding capacity is essential for predicting its pharmacokinetic behavior, including absorption, distribution, metabolism, excretion, and toxicity (ADMET). This technical guide provides a rigorous analysis of the hydrogen bond donor (HBD) and acceptor (HBA) counts for 1-(3-Bromophenyl)ethylamine, detailing the mechanistic causality behind these metrics and outlining self-validating experimental protocols for their empirical determination.

Molecular Architecture & Physicochemical Profile

The molecular architecture of 1-(3-Bromophenyl)ethylamine consists of a benzene ring substituted with a bromine atom at the meta position and an ethylamine group at the 1-position. The presence of the primary amine (-NH₂) is the sole driver of its classical hydrogen-bonding interactions.

Table 1: Physicochemical and Chemoinformatic Profile of 1-(3-Bromophenyl)ethylamine

Property	Value	Rationale / Source
Molecular Formula	C₈H₁₀BrN	Standard stoichiometric composition
Molecular Weight	200.08 g/mol	Computed exact mass
Hydrogen Bond Donor (HBD) Count	1	Based on the Cactvs algorithm (counts -NH₂ as 1 donor group)
Hydrogen Bond Acceptor (HBA) Count	1	Attributed to the single nitrogen lone pair
Rotatable Bond Count	1	Primarily the C(aryl)-C(chiral) bond
Topological Polar Surface Area	26.0 Ų	Sole contribution from the primary amine

Mechanistic Causality of Hydrogen Bonding

The Primary Amine as a Hydrogen Bond Donor (HBD)

In medicinal chemistry, hydrogen bond donors are typically defined by the presence of highly polarized N-H or O-H bonds. While the -NH₂ group of 1-(3-Bromophenyl)ethylamine physically contains two protons capable of participating in hydrogen bonds, standard chemoinformatics algorithms—such as the Cactvs 3.4 program utilized by PubChem[1]—classify the primary amine as a single hydrogen bond donor group (HBD = 1).

This convention aligns with the empirical observation that primary amines often act as a single cohesive donor unit in dynamic solution states due to rapid rotation and proton exchange, even though they can form bifurcated hydrogen bonds in rigid crystal lattices. This classification is consistent with the computational profiling of other primary amines, such as phentermine[2], which also exhibits a computed HBD count of 1 despite having an -NH₂ group.

The Nitrogen Lone Pair as a Hydrogen Bond Acceptor (HBA)

The sp³-hybridized nitrogen atom possesses one localized lone pair of electrons, making it a classical hydrogen bond acceptor. Consequently, the HBA count is strictly 1.

The Exclusion of Bromine as an Acceptor

A common point of confusion in early-stage drug design is the inclusion of halogens in HBA counts. In the context of Lipinski's Rule of 5[3] and standard ADMET profiling, covalently bound halogens (like the meta-bromine in this structure) are not considered effective hydrogen bond acceptors. The high electronegativity and large atomic radius of bromine result in a diffuse, tightly held electron cloud with exceptionally low basicity. While bromine can participate in highly specific, directional "halogen bonds" (acting as an electron density donor to a Lewis acid), it lacks the concentrated negative charge required to accept a classical hydrogen bond from a polarized proton.

Experimental Methodologies for H-Bond Determination

To empirically validate the in silico HBD and HBA counts of the (R)-enantiomer[4] and (S)-enantiomer[5], researchers must employ orthogonal analytical techniques. The following protocols establish a self-validating system for hydrogen bond characterization.

Protocol A: ¹H-NMR Temperature Coefficient Analysis

Causality: Hydrogen-bonded protons are shielded and deshielded differently than free protons. As thermal energy (temperature) increases, intermolecular hydrogen bonds break, increasing the electron density around the proton and causing a significant upfield shift in the NMR signal.

• Step 1: Sample Preparation. Dissolve 5.0 mg of 1-(3-Bromophenyl)ethylamine in 0.6 mL of an anhydrous, aprotic solvent (e.g., DMSO-d₆ or CDCl₃) to prevent rapid proton exchange with the solvent.

• Step 2: Acquisition. Acquire high-resolution ¹H-NMR spectra at 5 K intervals ranging from 298 K to 338 K.

• Step 3: Tracking. Monitor the chemical shift (δ) of the broad -NH₂ singlet (typically found between 1.5 and 2.5 ppm depending on concentration and solvent).

• Step 4: Calculation. Plot δ (ppm) versus Temperature (K). Calculate the temperature coefficient (Δδ/ΔT). A coefficient more negative than -4.5 ppb/K strongly indicates that the amine protons are actively engaged in intermolecular hydrogen bonding.

Protocol B: Attenuated Total Reflectance Fourier-Transform Infrared (ATR-FTIR) Spectroscopy

Causality: The formation of a hydrogen bond draws electron density away from the covalent N-H bond of the donor, weakening the bond and lowering its stretching frequency (wavenumber).

• Step 1: Background. Collect a background spectrum of the ambient atmosphere using a diamond ATR crystal.

• Step 2: Sample Application. Apply a neat drop of the liquid amine directly onto the ATR crystal. Ensure complete coverage and apply appropriate pressure.

• Step 3: Scanning. Scan the mid-IR region (4000–400 cm⁻¹) at a resolution of 4 cm⁻¹ for 32 consecutive scans.

• Step 4: Analysis. Identify the asymmetric and symmetric N-H stretching vibrations (typically a doublet between 3300 and 3500 cm⁻¹). Compare these values to a dilute solution of the compound in a non-polar solvent (e.g., CCl₄). A redshift (shift to lower wavenumbers) in the neat sample confirms the presence of intermolecular hydrogen bonding networks.

Logical Workflow Diagram

The following diagram illustrates the integrated workflow for validating the hydrogen bond profile of 1-(3-Bromophenyl)ethylamine, ensuring that computational predictions are grounded in empirical reality.

Caption: Integrated Experimental and Computational Workflow for Hydrogen Bond Validation.

References

• PubChem Compound Summary for CID 22831503, (1R)-1-(3-bromophenyl)ethanamine. National Center for Biotechnology Information (NCBI). URL:[Link]

• PubChem Compound Summary for CID 9952938, (1S)-1-(3-bromophenyl)ethanamine. National Center for Biotechnology Information (NCBI). URL:[Link]

• PubChemRDF: Towards the semantic annotation of PubChem compound and substance databases. ResearchGate. URL:[Link]

• Protein-ligand interfaces are polarized: Discovery of a strong trend for intermolecular hydrogen bonds to favor donors on the protein. bioRxiv. URL:[Link]

• PubChem Compound Summary for CID 4771, Phentermine. National Center for Biotechnology Information (NCBI). URL: [Link]

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• 4. (R)-1-(3-Bromophenyl)ethylamine, ChiPros , 99%, ee 98+% 1 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.ie]
• 5. (S)-1-(3-Bromophenyl)ethylamine, ChiPros 99%, ee 98+% 1 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.de]

Protocols & Analytical Methods

Application Note: Buchwald-Hartwig Amination of 3-Bromophenyl Derivatives

Executive Summary

The is a cornerstone palladium-catalyzed cross-coupling reaction used extensively in medicinal chemistry and materials science to forge carbon-nitrogen (C–N) bonds[1]. When applied to 3-bromophenyl derivatives, the reaction presents unique mechanistic nuances. Because the meta-position lacks the direct steric hindrance of ortho-substituents and the direct resonance stabilization of para-substituents, the reactivity of the C–Br bond is primarily governed by the inductive electronic effects of the meta-functional group.

This application note provides a comprehensive, self-validating guide to rationally designing and executing the Buchwald-Hartwig amination for 3-bromophenyl substrates.

Mechanistic Principles & The Catalytic Cycle

To optimize a coupling reaction, one must understand the causality of the catalytic cycle[2]. The transformation is driven by a Pd(0)/Pd(II) redox cycle[3], where each step dictates specific reagent choices:

• Oxidative Addition: The active Pd(0)Lₙ complex inserts into the C–Br bond of the 3-bromophenyl derivative. This is often the rate-determining step for aryl bromides.

• Amine Coordination: The amine nucleophile coordinates to the resulting Pd(II) complex.

• Deprotonation: A stoichiometric base removes a proton from the coordinated amine, generating a palladium-amido intermediate.

• Reductive Elimination: The C–N bond is formed, releasing the arylamine product and regenerating the Pd(0) catalyst[4].

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Substrate Causality: The 3-Bromophenyl System

The 3-bromophenyl (meta-substituted) system is unique. Unlike ortho-substituted bromobenzenes, steric hindrance around the C–Br bond is minimal. Therefore, reactivity is dictated by inductive electronic effects :

• Electron-Withdrawing Groups (EWGs) (e.g., -CF₃, -CN, -F): These groups decrease the electron density of the aromatic ring. This accelerates the oxidative addition of the electron-rich Pd(0) species. However, an overly electron-poor Pd(II) intermediate can decelerate reductive elimination.

• Electron-Donating Groups (EDGs) (e.g., -OMe, -CH₃): These groups inductively increase electron density at the meta position, slightly slowing oxidative addition but facilitating rapid reductive elimination.

Quantitative Reaction Parameters for 3-Bromophenyl Derivatives

Table 1: Typical reaction parameters based on meta-substituent electronic properties.

Meta-Substituent Type	Example	Catalyst Loading (mol% Pd)	Temp (°C)	Time (h)	Expected Yield (%)
Neutral	3-Bromotoluene	1.0 - 2.0	80 - 90	4 - 8	85 - 95
Strong EWG	3-Bromobenzonitrile	0.5 - 1.0	60 - 80	2 - 6	90 - 98
Strong EDG	3-Bromoanisole	2.0 - 5.0	90 - 110	8 - 16	75 - 90
Sterically Bulky	3-Bromo-t-butylbenzene	2.0 - 4.0	100 - 110	12 - 24	70 - 85

Rational Design of the Reaction System

Selecting the correct ligand and base is not arbitrary; it is a logical deduction based on the amine partner and the functional group tolerance of the 3-bromophenyl derivative[5].

• Ligand Selection: Dialkylbiarylphosphine ligands (Buchwald ligands) are the gold standard[5]. BrettPhos is highly selective for primary amines, preventing detrimental bis-arylation. RuPhos and XPhos are optimal for secondary amines and bulky substrates[6].

• Base Selection: NaOtBu is a strong base that rapidly drives deprotonation, ideal for unfunctionalized substrates[7]. However, if the 3-bromophenyl derivative contains base-sensitive groups (esters, ketones, nitro groups), the weaker base Cs₂CO₃ or K₃PO₄ must be used to prevent side reactions[3],[8].

Caption: Logical decision tree for ligand and base selection.

Experimental Protocol: A Self-Validating Workflow

This protocol is designed as a self-validating system. Visual cues and analytical checkpoints are embedded to ensure the reaction is proceeding correctly[4].

Reagents Required

• Electrophile: 3-Bromophenyl derivative (1.0 equiv)

• Nucleophile: Amine (1.2 equiv)

• Precatalyst: Pd₂(dba)₃ (1.0 - 2.5 mol% Pd) or Pd(OAc)₂

• Ligand: XPhos or BrettPhos (2.4 - 6.0 mol%, maintaining a 1:1.2 to 1:2 Pd:Ligand ratio)

• Base: NaOtBu or Cs₂CO₃ (1.4 equiv)

• Solvent: Anhydrous, degassed Toluene or 1,4-Dioxane (0.1 - 0.5 M)

Step-by-Step Methodology

• Inert Atmosphere Preparation: In a nitrogen-filled glovebox or using standard Schlenk techniques, add the Pd₂(dba)₃, phosphine ligand, and base to an oven-dried Schlenk flask equipped with a magnetic stir bar.

• Substrate Addition: Add the 3-bromophenyl derivative and the amine. If the substrates are liquids, they should be added outside the glovebox under a positive pressure of argon via a microsyringe.

• Solvent Addition & Degassing: Add anhydrous toluene. Causality Check: Oxygen poisons the Pd(0) catalyst. Degas the mixture via three freeze-pump-thaw cycles or by sparging with argon for 15 minutes.

• Activation & Heating: Seal the flask and heat to 80–110 °C.

  • Self-Validation (Color): Pd₂(dba)₃ is deep purple/red. Upon heating, the active Pd(0)Lₙ complex forms, and the solution should turn a clear pale yellow, orange, or reddish-brown. If the solution turns opaque black, Pd-black has precipitated, indicating catalyst death.

• Monitoring: Stir for 2–24 hours. Monitor via TLC or LC-MS.

• Quench & Workup: Cool to room temperature. Quench with water to neutralize the base and dissolve inorganic salts. Extract the aqueous layer with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (silica gel) to isolate the pure arylamine.

Caption: Step-by-step experimental workflow for amination.

Troubleshooting & Self-Validation System

When a reaction fails, the byproduct profile provides a diagnostic map of the catalytic cycle.

Table 2: Mechanistic troubleshooting matrix.

Observation (LC-MS/GC-MS)	Mechanistic Failure Point	Corrective Action
Unreacted Starting Materials	Failed Oxidative Addition	Increase temperature; switch to a more electron-rich ligand (e.g., t-BuXPhos); verify Pd catalyst is not dead (black precipitate).
Debrominated Arene Byproduct (e.g., Ar-H instead of Ar-Br)	Failed Reductive Elimination or Amine Coordination	Ensure solvent and reagents are strictly anhydrous (water causes protodehalogenation). Switch to a stronger base (NaOtBu) to ensure complete amine deprotonation.
Bis-arylation of Primary Amine	Poor Ligand Selectivity	Switch from XPhos/BINAP to BrettPhos , which sterically prevents the secondary amine product from re-coordinating to the Pd center.
Black Precipitate Forms Immediately	Catalyst Decomposition	Catalyst was exposed to oxygen or moisture. Rigorously degas solvents and ensure inert atmosphere techniques.

References

• The Buchwald-Hartwig Amination After 25 Years Source: Angewandte Chemie International Edition (PubMed) URL:[Link]

• Buchwald–Hartwig Amination Source: Wikipedia, The Free Encyclopedia URL:[Link]

• Buchwald-Hartwig Amination Source: Chemistry LibreTexts URL:[Link]

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• 7. d-nb.info [d-nb.info]
• 8. organic-synthesis.com [organic-synthesis.com]

Enantioselective Synthesis of (R)- and (S)-1-(3-Bromophenyl)ethylamine: An Application and Protocol Guide

Introduction: The Significance of Chiral Amines

Optically active amines are indispensable building blocks in modern chemistry, with a profound impact on the pharmaceutical, agrochemical, and materials science sectors. Their defined three-dimensional arrangement is often crucial for biological activity and material properties. (R)- and (S)-1-(3-Bromophenyl)ethylamine are valuable chiral intermediates, featuring a stereogenic center and a synthetically versatile brominated aromatic ring. This structure is a key pharmacophore and a versatile handle for further chemical modifications, such as cross-coupling reactions, making these enantiomers highly sought after in drug discovery and development.[1] This guide provides a detailed overview of the principal methodologies for the enantioselective synthesis of both (R)- and (S)-1-(3-Bromophenyl)ethylamine, offering in-depth protocols and a comparative analysis to aid researchers in selecting the optimal strategy for their specific needs.

Strategic Approaches to Enantioselective Synthesis

The synthesis of enantiomerically pure 1-(3-Bromophenyl)ethylamine can be approached through several distinct strategies. The choice of method often depends on factors such as the desired scale, available equipment, cost of reagents, and the required level of enantiopurity. The three primary strategies discussed herein are:

• Asymmetric Reduction of a Prochiral Ketone: This "synthesis" approach creates the desired stereocenter from an achiral starting material, 3'-bromoacetophenone, using a chiral catalyst.

• Kinetic Resolution of a Racemic Amine: This "separation" approach starts with a racemic mixture of the amine and selectively modifies one enantiomer, allowing for the separation of the two.

• Chiral Auxiliary-Mediated Synthesis: This "substrate-controlled" approach involves temporarily attaching a chiral molecule to guide the stereochemical outcome of a key reaction step.

Each of these strategies possesses unique advantages and challenges, which will be explored in the following sections.

Method 1: Asymmetric Reduction via Corey-Bakshi-Shibata (CBS) Reduction

The Corey-Bakshi-Shibata (CBS) reduction is a powerful and widely used method for the enantioselective reduction of prochiral ketones to chiral secondary alcohols.[2][3] The reaction employs a chiral oxazaborolidine catalyst, which coordinates with a stoichiometric borane reducing agent (e.g., BH₃·THF) to create a chiral environment for the hydride transfer to the ketone. The predictability of the stereochemical outcome and the high enantioselectivities typically achieved make this a favored method.[4][5] The resulting chiral alcohol can then be converted to the desired amine.

Logical Workflow for Asymmetric Reduction

Caption: Workflow for the synthesis of chiral 1-(3-Bromophenyl)ethylamine via asymmetric reduction.

Detailed Protocol: Asymmetric Reduction of 3'-Bromoacetophenone

This protocol describes the synthesis of (R)-1-(3-bromophenyl)ethanol, a precursor to (R)-1-(3-bromophenyl)ethylamine, using the (S)-CBS catalyst. For the (S)-enantiomer, the (R)-CBS catalyst would be used.

Materials:

• (S)-(-)-2-Methyl-CBS-oxazaborolidine solution (1 M in toluene)

• Borane-tetrahydrofuran complex solution (BH₃·THF, 1 M in THF)

• 3'-Bromoacetophenone

• Anhydrous Tetrahydrofuran (THF)

• Methanol

• 2 M Hydrochloric Acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add (S)-(-)-2-Methyl-CBS-oxazaborolidine solution (1.0 mL, 1.0 mmol, 0.1 eq) under a nitrogen atmosphere.

• Cooling: Cool the flask to 0 °C using an ice bath.

• Borane Addition: Slowly add the BH₃·THF solution (6.0 mL, 6.0 mmol, 0.6 eq) dropwise to the catalyst solution while maintaining the temperature below 5 °C. Stir the mixture for 10 minutes at 0 °C.

• Substrate Addition: In a separate flask, dissolve 3'-bromoacetophenone (1.99 g, 10.0 mmol, 1.0 eq) in anhydrous THF (10 mL). Add this solution dropwise to the reaction mixture over 30 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction Monitoring: Stir the reaction mixture at 0 °C and monitor the progress by thin-layer chromatography (TLC). The reaction is typically complete within 1-2 hours.

• Quenching: Once the reaction is complete, quench it by the slow, dropwise addition of methanol (5 mL) at 0 °C to decompose any excess borane.

• Workup: Remove the ice bath and allow the mixture to warm to room temperature. Add 2 M HCl (15 mL) and stir for 30 minutes.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 30 mL).

• Washing: Combine the organic layers and wash sequentially with water (20 mL), saturated NaHCO₃ solution (20 mL), and brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude (R)-1-(3-bromophenyl)ethanol.

• Purification: Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane:ethyl acetate gradient) to obtain the pure chiral alcohol.

The resulting chiral alcohol can be converted to the corresponding amine via standard procedures, such as a Mitsunobu reaction with phthalimide followed by hydrolysis, or by conversion to an azide followed by reduction.

Method 2: Classical Kinetic Resolution via Diastereomeric Salt Formation

Kinetic resolution is a widely practiced method for separating enantiomers from a racemic mixture.[6] This technique relies on the differential rates of reaction of the two enantiomers with a chiral resolving agent.[7] For amines, chiral acids such as tartaric acid or mandelic acid are commonly used.[1][8] The reaction forms a pair of diastereomeric salts, which, unlike enantiomers, have different physical properties, including solubility.[9] This difference allows for their separation by fractional crystallization. The less soluble diastereomeric salt crystallizes out of the solution, which can then be isolated. Subsequent treatment with a base liberates the enantiomerically enriched amine.

Logical Workflow for Classical Kinetic Resolution

Caption: Workflow for the classical kinetic resolution of 1-(3-Bromophenyl)ethylamine.

Detailed Protocol: Resolution with (R)-(-)-Mandelic Acid

This protocol describes the resolution of racemic 1-(3-bromophenyl)ethylamine to obtain the (R)-enantiomer. The (S)-enantiomer can be recovered from the mother liquor.

Materials:

• Racemic 1-(3-bromophenyl)ethylamine

• (R)-(-)-Mandelic acid

• Ethanol

• Diethyl ether

• 10% aqueous Sodium Hydroxide (NaOH) solution

• Saturated brine solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Salt Formation: In a 250 mL Erlenmeyer flask, dissolve racemic 1-(3-bromophenyl)ethylamine (10.0 g, 50.0 mmol) in 100 mL of ethanol. In a separate flask, dissolve (R)-(-)-mandelic acid (7.6 g, 50.0 mmol) in 50 mL of ethanol, warming gently if necessary.

• Crystallization: Add the mandelic acid solution to the amine solution with stirring. The diastereomeric salt should begin to precipitate. Heat the mixture to a gentle boil to dissolve the precipitate, then allow it to cool slowly to room temperature. For optimal crystallization, leave the flask undisturbed for 24 hours.

• Isolation of Diastereomeric Salt: Collect the crystalline salt by vacuum filtration, and wash the crystals with a small amount of cold ethanol.

• Liberation of the Free Amine: Suspend the collected crystals in 50 mL of water and add 10% NaOH solution dropwise with stirring until the solid dissolves and the solution is basic (test with pH paper).

• Extraction: Transfer the aqueous solution to a separatory funnel and extract the liberated (R)-1-(3-bromophenyl)ethylamine with diethyl ether (3 x 40 mL).

• Washing and Drying: Combine the ether extracts and wash with brine (30 mL). Dry the organic layer over anhydrous Na₂SO₄.

• Isolation of (R)-enantiomer: Filter off the drying agent and remove the diethyl ether under reduced pressure to yield the enantiomerically enriched (R)-1-(3-bromophenyl)ethylamine.

• Recovery of (S)-enantiomer: The (S)-enantiomer can be recovered from the mother liquor from step 3 by following steps 4-7.

Method 3: Enzymatic Kinetic Resolution

Biocatalysis offers a green and highly selective alternative to classical chemical methods.[10] Enzymes, particularly lipases, can be used to perform kinetic resolutions of racemic amines with high enantioselectivity under mild reaction conditions.[11] In a typical enzymatic kinetic resolution, one enantiomer of the amine is selectively acylated by the enzyme, leaving the other enantiomer unreacted. The acylated and unreacted amines can then be easily separated.

Detailed Protocol: Lipase-Catalyzed Kinetic Resolution

This protocol is a general procedure and may require optimization for the specific substrate.

Materials:

• Racemic 1-(3-bromophenyl)ethylamine

• Immobilized Lipase (e.g., Novozym 435 - Candida antarctica Lipase B)

• Acylating agent (e.g., ethyl acetate)

• Anhydrous organic solvent (e.g., toluene or methyl tert-butyl ether)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask, add racemic 1-(3-bromophenyl)ethylamine (1.0 g, 5.0 mmol), anhydrous toluene (25 mL), and ethyl acetate (1.1 g, 12.5 mmol).

• Enzyme Addition: Add immobilized lipase (e.g., Novozym 435, 100 mg) to the mixture.

• Reaction: Stir the mixture at a controlled temperature (e.g., 40 °C).

• Monitoring: Monitor the reaction progress by taking small aliquots and analyzing them by chiral GC or HPLC to determine the conversion and the enantiomeric excess of the remaining amine and the formed amide. The reaction should be stopped at approximately 50% conversion to achieve high enantiomeric excess for both the product and the unreacted starting material.

• Workup: Once the desired conversion is reached, stop the reaction by filtering off the immobilized enzyme. The enzyme can be washed with the solvent and potentially reused.

• Separation: The filtrate contains the unreacted (S)-amine and the acylated (R)-amide. These can be separated by column chromatography or by an acid-base extraction procedure.

Method 4: Chiral Auxiliary-Mediated Synthesis

The use of a chiral auxiliary is a powerful strategy in asymmetric synthesis.[12] The auxiliary is a chiral molecule that is temporarily attached to the substrate to direct the stereochemical outcome of a subsequent reaction.[10] After the stereocenter has been set, the auxiliary is removed, yielding the enantiomerically enriched product.[13] For the synthesis of chiral amines, auxiliaries such as Evans' oxazolidinones or pseudoephedrine derivatives can be employed.[12][14]

Comparative Analysis of Synthetic Methods

Method	Starting Material	Key Reagents	Typical Yield	Typical ee (%)	Advantages	Disadvantages
Asymmetric Reduction (CBS)	3'-Bromoacetophenone	Chiral oxazaborolidine, Borane	>90% (for alcohol)	>95%	High enantioselectivity, predictable stereochemistry, catalytic use of chiral source.	Requires stoichiometric borane, sensitive to moisture, additional steps to convert alcohol to amine.[15]
Classical Kinetic Resolution	Racemic Amine	Chiral Acid (e.g., Mandelic Acid)	<50% per enantiomer	>95% (after recrystallization)	Simple procedure, inexpensive reagents, scalable.	Theoretical max yield of 50% for each enantiomer, may require multiple recrystallizations.[16]
Enzymatic Kinetic Resolution	Racemic Amine	Lipase, Acylating Agent	<50% per enantiomer	>99%	High enantioselectivity, mild reaction conditions, environmentally friendly.	Can be slower than chemical methods, enzyme cost and stability can be a factor.
Chiral Auxiliary	3-Bromophenylacetic acid derivative	Chiral Auxiliary (e.g., Evans')	Variable	>99%	High diastereoselectivity, well-established methods.	Stoichiometric use of chiral auxiliary, additional steps for attachment and removal.[12]

Troubleshooting Guide

• Low Enantiomeric Excess (ee) in Asymmetric Reduction:

  • Cause: Moisture in the reaction.

  • Solution: Ensure all glassware is rigorously dried and the reaction is performed under a strict inert atmosphere. Use anhydrous solvents.[15]

  • Cause: Incorrect reaction temperature.

  • Solution: Optimize the reaction temperature; lower temperatures often improve enantioselectivity.[15]

• Poor Separation in Classical Kinetic Resolution:

  • Cause: Incomplete crystallization or co-crystallization of diastereomers.

  • Solution: Allow for a longer crystallization time at a controlled cooling rate. Try different solvents or solvent mixtures to improve the solubility difference between the diastereomeric salts.

• Slow or No Reaction in Enzymatic Resolution:

  • Cause: Inactive enzyme.

  • Solution: Use a fresh batch of enzyme or test the activity of the current batch. Ensure the reaction conditions (solvent, temperature) are optimal for the chosen lipase.

Conclusion

The enantioselective synthesis of (R)- and (S)-1-(3-Bromophenyl)ethylamine can be successfully achieved through several robust methodologies. The choice of the most suitable method will be dictated by the specific requirements of the research or development program. Asymmetric reduction offers a direct and highly selective route to the chiral alcohol precursor, while kinetic resolution, both classical and enzymatic, provides an effective means to separate the enantiomers of the racemic amine. The use of chiral auxiliaries represents another powerful, albeit more step-intensive, approach. By understanding the principles, protocols, and limitations of each method, researchers can confidently produce these valuable chiral building blocks for their synthetic endeavors.

References

• Benchchem. (2025). Troubleshooting guide for the synthesis of chiral alcohols. Benchchem.

• Wikipedia. (2023). Chiral auxiliary. In Wikipedia. Retrieved from [Link]

• Benchchem. (2025). Chiral Auxiliaries Derived from Prolinol: A Technical Guide to Asymmetric Synthesis. Benchchem.
• Ghosh, A. K., & Fidan, M. (2000). Highly Enantioselective Aldol Reaction: Development of a New Chiral Auxiliary from cis-1-Amino-2-hydroxyindan. Organic Letters, 2(18), 2745-2748.
• Benchchem. (2025).
• Hibi, M., et al. (2020). Asymmetric Enantio-complementary Synthesis of Thioethers via Ene-Reductase-Catalyzed C–C Bond Formation. Journal of the American Chemical Society, 142(16), 7384-7389.
• Al-Shammari, M. M., et al. (2022). Enantiocomplementary Asymmetric Reduction of 2–Haloacetophenones Using TeSADH: Synthesis of Enantiopure 2-Halo-1-arylethanols.
• Benchchem. (2025). A Comparative Guide to Chiral Resolving Agents for Primary Amines. Benchchem.

• Wikipedia. (2023). Kinetic resolution. In Wikipedia. Retrieved from [Link]

• Al-Khafaji, M. S., et al. (2024). Enantiocomplementary Asymmetric Reduction of 2–Haloacetophenones Using TeSADH: Synthesis of Enantiopure 2-Halo-1-arylethanols. KAUST Repository.
• Gonzalez-Sabin, J., Gotor, V., & Rebolledo, F. (2005). Enzymatic enantiomeric resolution of phenylethylamines structurally related to amphetamine. Organic & Biomolecular Chemistry, 3(8), 1523-1527.
• Hamilton, D. G. (2006). Experiment #5: Resolution of (R,S)–1–Phenylethylamine via Diastereoisomer formation with (2R),(3R)–Tartaric Acid.

• University of Liverpool. (n.d.). Asymmetric synthesis. Retrieved from [Link]

• Hiratake, J., Yamamoto, Y., & Oda, J. (1985). Kinetic Treatment of Kinetic Resolution of Racemic Acid Anhydrides with Chiral Amines. Bulletin of the Institute for Chemical Research, Kyoto University, 63(2), 100-105.

• Chemistry with Dr. G. (2020, March 21). Corey-Bakshi-Shibata (CBS) Reduction [Video]. YouTube. [Link]

• Benchchem. (2025). Application Notes and Protocols for (R)-Bornylamine as a Chiral Auxiliary in Asymmetric Synthesis. Benchchem.
• Sammakia, T., & Latham, H. A. (1996). Synthesis of a 1,3-spiro-amino-alcohol-derived chiral auxiliary and its application to Diels-Alder reactions. The Journal of Organic Chemistry, 61(6), 1934-1937.
• Faber, K. (n.d.). Kinetic Resolution of Enantiomers.
• SigutLabs. (2023, February 16). Reagent of the month – CBS oxazaborolidine. SigutLabs.
• Benchchem. (2025). Technical Support Center: Enhancing Enantiomeric Excess through Kinetic Resolution. Benchchem.
• American Chemical Society Green Chemistry Institute's Pharmaceutical Roundtable. (n.d.). Ketone Reduction.

• Organic Chemistry Portal. (n.d.). Corey-Bakshi-Shibata Reduction. Retrieved from [Link]

• Myers, A. G., & Tavares, F. X. (2012). Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis. Harvard DASH.
• Li, Z., et al. (2018). A Comparative Study on Asymmetric Reduction of Ketones Using the Growing and Resting Cells of Marine-Derived Fungi. Marine Drugs, 16(2), 65.
• Organic Chemistry Portal. (2006, March 5).
• Dombrády, Z. S., Pálovics, E., & Fogassy, E. (2019). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Current Research in Bioorganic & Organic Chemistry, 2(1), 123.
• Tana, F., et al. (2018). Kinetic Resolution of Racemic Mixtures via Enantioselective Photocatalysis.
• University of Liverpool. (2021, April 30). Stereochemistry - Stereoelectronics.
• Fogassy, E., et al. (2018). Separation of Chiral Compounds: Enantiomeric and Diastereomeric Mixtures.
• TCI Chemicals. (n.d.).

• Synthesis Workshop. (2024, May 25). Advanced Organic Chemistry: Asymmetric Carbonyl Reduction [Video]. YouTube. [Link]

• Pálovics, E., & Fogassy, E. (2020). Resolution of Pregabalin. Chemical & Pharmaceutical Research, 2(1), 1-5.
• Imai, Y., et al. (2010). Kinetic resolution of racemic amines using provisional molecular chirality generated by spontaneous crystallization.
• LibreTexts Chemistry. (2023, August 15). 13.9: Racemic Mixtures and the Resolution of Enantiomers.
• Pearson, D. E., et al. (1963). Acetophenone, 3-bromo-. Organic Syntheses, 43, 11.
• Benchchem. (2025). 3'-Bromoacetophenone: A Technical Guide to its Synthesis and Properties. Benchchem.

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Application Note: Solvent Selection for the Extraction of Lipophilic Secondary Amines

Introduction and Mechanistic Principles

The extraction of lipophilic secondary amines (e.g., fluoxetine, desipramine, and various beta-blockers) from complex biological matrices is a critical sample preparation step in pharmacokinetics and forensic toxicology. The efficiency of this process is governed by the Nernst distribution law, which dictates that a solute will partition between two immiscible phases based on its relative solubility and the partition coefficient ( Kd​ )[1],[2].

However, secondary amines present a unique challenge: they possess a basic nitrogen atom that readily protonates at physiological pH. When protonated, these molecules become highly polar and water-soluble, drastically reducing their partition into organic solvents. To achieve high recovery, the extraction system must be mechanistically designed to neutralize the amine, thereby maximizing its lipophilicity.

The Causality of pH Control

Secondary amines typically exhibit pKa​ values ranging from 10.3 to 10.8[3]. According to the Henderson-Hasselbalch equation, to ensure that >99% of the amine molecules are in their neutral, deprotonated state, the pH of the aqueous matrix must be adjusted to at least 2 units above the analyte's pKa​ [4]. Therefore, adjusting the sample pH to >12 using a strong base (e.g., NaOH or NH4​OH ) is a non-negotiable prerequisite before solvent addition.

Solvent Selection: Balancing Efficiency, Thermodynamics, and Green Chemistry

Selecting the optimal water-immiscible organic solvent requires balancing polarity, density, boiling point, and toxicity[5].

• Methyl tert-butyl ether (MTBE): MTBE is the gold standard for extracting lipophilic secondary amines. It has a low boiling point (55.2°C) allowing for rapid evaporation, does not form explosive peroxides like diethyl ether, and crucially, forms the upper layer during phase separation[6]. This top-layer formation allows for automated, contamination-free pipetting of the organic phase. Furthermore, MTBE effectively extracts a broad range of analytes without co-extracting matrix proteins[7].

• Dichloromethane (DCM): Historically, DCM was favored for its exceptional solvating power. However, it forms the bottom layer beneath the aqueous matrix, making manual extraction tedious and prone to aqueous carryover. More importantly, due to its high toxicity and environmental impact, pharmaceutical roundtables strongly advise replacing DCM with greener alternatives[6],[8].

• Ethyl Acetate: While generally an excellent green solvent, ethyl acetate contains an ester bond that is highly susceptible to base-catalyzed hydrolysis (saponification) at the extreme pH (>12) required to deprotonate secondary amines. Thus, it is often avoided in these specific workflows.

• The Role of Polar Modifiers: Lipophilic secondary amines can act as strong hydrogen-bond donors and acceptors, sometimes causing them to bind stubbornly to aqueous matrix proteins. Adding 5% (v/v) of a polar modifier, such as isopropanol, to MTBE disrupts these hydrogen bonds, significantly enhancing the extraction recovery of slightly more polar metabolites without sacrificing extract cleanliness[7],[9].

Quantitative Solvent Comparison

Solvent	Density (g/mL)	Boiling Point (°C)	Polarity Index	Phase vs. Water	Suitability for Secondary Amines (pH > 12)
MTBE	0.74	55.2	2.5	Top Layer	Optimal: High recovery, easy evaporation, low toxicity.
MTBE + 5% IPA	~0.75	~56.0	2.7	Top Layer	Optimal: Best for H-bonding or protein-bound metabolites.
Ethyl Acetate	0.90	77.1	4.4	Top Layer	Poor: Susceptible to base-catalyzed hydrolysis at high pH.
Dichloromethane	1.33	39.6	3.1	Bottom Layer	Avoid: Highly toxic; bottom layer complicates extraction.
Hexane	0.66	68.0	0.1	Top Layer	Sub-optimal: Too non-polar; poor recovery for metabolites.

Workflow and Logical Relationships

Workflow for solvent selection and extraction of lipophilic secondary amines.

Overcoming Matrix Effects: LLE vs. SLE

A primary failure point in traditional Liquid-Liquid Extraction (LLE) of biological fluids is the formation of intractable emulsions. Emulsions occur when surfactant-like molecules (e.g., phospholipids and free fatty acids) in the sample possess mutual solubility in both the aqueous and organic phases, trapping the analyte at the interface[10].

To build a more robust, self-validating system, laboratories are transitioning to Supported Liquid Extraction (SLE). In SLE, the aqueous sample is loaded onto an inert, high-surface-area diatomaceous earth support. The water-immiscible solvent (e.g., MTBE) is then passed through the support under gravity. Because the phases are not physically shaken together, emulsions are entirely prevented, and phospholipids are efficiently excluded from the final extract[7],[9].

Experimental Protocols

Protocol A: Traditional Liquid-Liquid Extraction (LLE)

This protocol is designed as a self-validating system to ensure thermodynamic partitioning is achieved before proceeding to LC-MS/MS.

• Sample Aliquoting: Transfer 200 µL of human plasma to a 2.0 mL microcentrifuge tube.

• Internal Standard Addition: Add 10 µL of isotopically labeled internal standard (IS) and vortex for 10 seconds.

• pH Adjustment (Critical Step): Add 50 µL of 0.5 M NaOH .

  • Self-Validation Check: Spot 1 µL of the mixture onto high-range pH paper. Ensure the pH is ≥12 . If the pH is lower, the secondary amine remains ionized, and extraction recovery will fail.

• Solvent Addition: Add 1.0 mL of MTBE (or MTBE containing 5% v/v isopropanol for highly protein-bound analytes).

• Partitioning: Shake vigorously or vortex for 10 minutes to maximize surface area contact between the immiscible phases.

• Phase Separation: Centrifuge at 3,000 × g for 5 minutes.

  • Self-Validation Check: Inspect the interface. If a cloudy emulsion is present[10], increase centrifugation time to 10 minutes or proceed to Protocol B (SLE) for future batches.

• Collection: Carefully aspirate 800 µL of the upper organic layer (MTBE) and transfer it to a clean 96-well collection plate.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of ultra-pure nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the initial LC mobile phase, vortex, and inject onto the LC-MS/MS system.

Protocol B: Supported Liquid Extraction (SLE)

Optimized for high-throughput, emulsion-free extraction.

• Pre-treatment: Dilute 200 µL of plasma 1:1 with 0.5 M NH4​OH (pH > 11) to deprotonate the secondary amines.

• Loading: Apply the 400 µL pre-treated sample to a 400 µL capacity SLE cartridge (e.g., ISOLUTE SLE+).

• Immobilization: Apply a brief pulse of vacuum (2-3 seconds) to initiate flow, then allow the sample to absorb into the diatomaceous earth for 5 minutes. The aqueous phase is now immobilized.

• Elution: Apply 2.0 mL of MTBE (or MTBE/Isopropanol 95:5 v/v) to the cartridge[9].

• Collection: Allow the solvent to percolate under gravity into a collection tube for 5 minutes. Apply a final vacuum pulse (10 seconds) to elute the remaining solvent.

• Drying & Analysis: Evaporate the eluate under nitrogen and reconstitute for LC-MS/MS analysis.

Sources

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• 2. hydrometaltech.com [hydrometaltech.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Key Characteristics for Selecting Solvents in Liquid-Liquid Extractions [kjhil.com]
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• 7. biotage.com [biotage.com]
• 8. Solvent Selection Guides – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
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• 10. chromatographyonline.com [chromatographyonline.com]

Scalable Manufacturing Processes for 1-(3-Bromophenyl)ethylamine: Application Notes & Protocols

Executive Summary & Rationale

1-(3-Bromophenyl)ethylamine is a highly valuable chiral building block extensively utilized in the synthesis of active pharmaceutical ingredients (APIs), functional materials, and advanced agrochemicals (1)[1]. The meta-bromo substituent on the phenyl ring serves as a versatile synthetic handle, allowing for downstream functionalization via Suzuki, Heck, or Buchwald-Hartwig cross-coupling reactions (2)[2].

Because the biological efficacy of pharmaceuticals is often tied to a single enantiomer, scalable manufacturing must prioritize high enantiomeric excess (ee) alongside industrial viability. This guide provides an authoritative, mechanistic evaluation of the three primary manufacturing routes, equipping process chemists with self-validating protocols for scale-up.

Mechanistic Evaluation of Synthetic Routes

When designing a scalable process for 1-(3-Bromophenyl)ethylamine, the choice of route dictates the atom economy, environmental impact, and downstream purification requirements.

• Biocatalytic Transamination ( ω -TA): This is the most sustainable approach. It utilizes engineered ω -transaminases (e.g., from Silicibacter pomeroyi) to transfer an amino group from a cheap donor like isopropylamine directly to 3-bromoacetophenone (3)[3]. The causality behind its >99% ee lies in the enzyme's highly restricted chiral binding pocket, which only permits the stereospecific approach of the substrate to the Pyridoxal 5'-phosphate (PLP) cofactor.

• Transition-Metal Catalyzed Asymmetric Reductive Amination (ARA): This route leverages transition metals (Ru, Rh, or Au) combined with bulky chiral ligands. For instance, using RuCl(Cymene)(S-tol-Binap)Cl under hydrogen pressure allows the direct conversion of oximes or ketones into chiral amines (4)[4]. The cymene ligand stabilizes the ruthenium center, while the steric bulk of the S-tol-Binap ligand dictates the stereochemical face from which the hydride attacks the imine intermediate, yielding the (R)-enantiomer. Tandem catalysis starting from alkynes is also an emerging scalable variant (5)[5].

• Classical Chemical Resolution: The traditional method involves synthesizing the racemic amine via reductive amination, followed by diastereomeric salt formation using a chiral resolving agent such as L-(+)-tartaric acid (2)[2]. While operationally simple, causality dictates that the theoretical yield cannot exceed 50% without implementing a complex racemization-recycling loop for the undesired enantiomer.

Caption: Fig 1. Scalable manufacturing routes for enantiopure 1-(3-Bromophenyl)ethylamine.

Quantitative Route Comparison

The structural and economic viability of each route is summarized below to aid in process selection.

Parameter	Biocatalytic Transamination	Asymmetric Reductive Amination	Classical Resolution
Primary Reagents	ω-Transaminase, PLP, Isopropylamine	RuCl(Cymene)(S-tol-Binap)Cl, H₂	NaBH₄, L-(+)-Tartaric Acid
Max Theoretical Yield	100%	100%	50% (without recycling)
Enantiomeric Excess (ee)	> 99%	~ 95 - 98%	> 98% (post-crystallization)
Scalability Profile	High (Aqueous, mild temperatures)	Very High (Continuous flow/batch)	Moderate (High solvent usage)
E-Factor (Waste)	Low (Green chemistry principles)	Low (High atom economy)	High (Wasteful resolution steps)

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. In-process controls (IPCs) are embedded directly into the methodology to ensure that causality (e.g., pH shifts driving phase transfers) is continuously verified by the operator.

Protocol A: Biocatalytic Synthesis via ω-Transaminase

This protocol utilizes enzymatic transamination to achieve >99% ee under mild conditions.

Reagents: 3-Bromoacetophenone (1.0 eq), Isopropylamine (5.0 eq, donor), Pyridoxal 5'-phosphate (PLP, 1 mM), ω -Transaminase (e.g., S. pomeroyi variant, 5 wt%), HEPES buffer (100 mM, pH 7.5).

Step-by-Step Methodology:

• System Initialization: Dissolve PLP (1 mM) and isopropylamine (5.0 eq) in 100 mM HEPES buffer. Adjust the pH strictly to 7.5 using 1M HCl. Causality: PLP must be in its active aldehyde form, and the enzyme denatures outside the pH 7.0-8.0 window.

• Enzyme Activation: Add the ω -Transaminase powder (5 wt% relative to substrate) to the buffered solution. Stir gently at 30°C for 15 minutes to allow the formation of the Enzyme-PLP resting state.

• Substrate Addition: Introduce 3-bromoacetophenone (1.0 eq) dropwise. For large scales, use a biphasic system with 10% v/v DMSO or cyclopentyl methyl ether (CPME) to enhance substrate solubility without denaturing the enzyme.

• Reaction Monitoring (Self-Validation Step): Stir the reaction at 30°C. Monitor the headspace or organic phase via GC-FID for the formation of acetone. Validation: Because isopropylamine donates its amine group, acetone is generated in a strict 1:1 stoichiometric ratio with the product. A plateau in acetone concentration validates reaction completion (typically 24-36 hours).

• Quenching & Basification: Once complete, adjust the pH of the aqueous phase to 12.0 using 5M NaOH. Causality: The pKa of 1-(3-Bromophenyl)ethylamine is approximately 9.5. Pushing the pH to 12 ensures complete deprotonation to the free base, making it highly lipophilic.

• Extraction & Isolation: Extract the aqueous phase three times with Methyl tert-butyl ether (MTBE). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the enantiopure amine.

Caption: Fig 2. Catalytic cycle of ω-transaminase utilizing PLP for chiral amine synthesis.

Protocol B: Ru-Catalyzed Asymmetric Reductive Amination

This protocol is tailored for high-throughput industrial autoclaves.

Reagents: 1-(3-Bromophenyl)ethanone oxime (1.0 eq), RuCl(Cymene)(S-tol-Binap)Cl (5 mol%), Methanol (70 vol), Hydrogen gas.

Step-by-Step Methodology:

• Pre-catalyst Preparation: In a glovebox under inert argon, charge a glass vial or reactor liner with 1-(3-Bromophenyl)ethanone oxime (1.0 eq) and the RuCl(Cymene)(S-tol-Binap)Cl catalyst (5 mol%). Causality: Oxygen must be strictly excluded to prevent the oxidation of the phosphine ligands on the ruthenium catalyst, which would kill catalytic activity.

• Solvent Addition: Add anhydrous methanol (70 volumes relative to the oxime). Seal the reactor.

• Pressurization (Self-Validation Step): Transfer the vessel to a parallel autoclave system. Purge with hydrogen gas three times, then pressurize to exactly 30 bar H₂. Heat the system to 90°C. Validation: Monitor the pressure gauge. A steady drop in pressure indicates hydrogen uptake (reduction of the oxime to the amine). The reaction is self-validated as complete when the hydrogen pressure plateaus and remains constant for 2 hours.

• Cooling & Depressurization: Cool the reactor to 20°C and carefully vent the remaining hydrogen gas.

• Analysis & Purification: Dilute the crude reaction mixture with isopropyl alcohol. Validation: Submit an aliquot for chiral HPLC analysis to confirm the enantiomeric excess (target >95% ee for the (R)-enantiomer) before proceeding to bulk solvent removal and distillation (4)[4].

References

• Aromsyn Co.,Ltd. "74877-08-0 | 1-(3'-Bromophenyl)ethylamine". Aromsyn Custom Synthesis.
• "Patent: WO2015/178847 - (R)-1-(3-Bromophenyl)ethylamine". ChemicalBook.
• "Discovery of Tenapanor: A First-in-Class Minimally Systemic Inhibitor of Intestinal Na+/H+ Exchanger Isoform 3". National Institutes of Health (NIH).
• "Chemoenzymatic Synthesis of Enantiopure Amino Alcohols from Simple Methyl Ketones". ResearchGate / European Journal of Organic Chemistry.
• "A method of synthesis primary amine hydrochloride (CN109384677A)". Google Patents.

Sources

• 1. 74877-08-0 | 1-(3'-Bromophenyl)ethylamine - Aromsyn Co.,Ltd. [aromsyn.com]
• 2. Discovery of Tenapanor: A First-in-Class Minimally Systemic Inhibitor of Intestinal Na+/H+ Exchanger Isoform 3 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. (R)-1-(3-Bromophenyl)ethylamine | 176707-77-0 [chemicalbook.com]
• 5. CN109384677A - A method of synthesis primary amine hydrochloride - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-(3-Bromophenyl)ethylamine

Welcome to the technical support center for the synthesis of 1-(3-Bromophenyl)ethylamine. This guide is designed for researchers, chemists, and drug development professionals to troubleshoot common issues and optimize reaction yields. As Senior Application Scientists, we have compiled field-proven insights and data-driven solutions to the challenges encountered during this synthesis.

Overview: The Synthetic Challenge

The synthesis of 1-(3-Bromophenyl)ethylamine, a key building block in pharmaceutical development, is most commonly achieved via the reductive amination of its corresponding ketone, 3'-Bromoacetophenone. While conceptually straightforward, this transformation is often plagued by issues such as low conversion, byproduct formation, and purification difficulties, all of which can drastically reduce the final yield.

The core of the reaction involves two key steps: the formation of an imine intermediate from the ketone and an ammonia source, followed by the reduction of this imine to the target primary amine.[1][2] The efficiency of each step is highly dependent on a delicate balance of reaction conditions.

Caption: Fig. 1: General Mechanism of Reductive Amination.

Troubleshooting Guide: Common Yield-Reducing Issues

This section addresses specific experimental problems in a question-and-answer format, providing both diagnostic advice and actionable solutions.

Q1: My overall yield is disappointingly low. What are the primary culprits I should investigate?

Low yield is a multifaceted problem that typically points to one of three areas: incomplete reaction, formation of side products, or loss during workup and purification. A systematic approach is required to diagnose the root cause.

Caption: Fig. 2: Diagnostic Workflow for Low Yield.

Q2: Analysis of my crude reaction mixture shows a large amount of unreacted 3'-Bromoacetophenone. How do I drive the reaction to completion?

This indicates a bottleneck in the first step of the reaction: imine formation. The formation of the imine from a ketone and ammonia is a reversible equilibrium reaction that generates water.[3] To drive this equilibrium towards the product side, several strategies can be employed:

• Water Removal: The most effective method is to remove water as it forms. This can be achieved by:

  • Azeotropic Distillation: Using a Dean-Stark apparatus with a solvent like toluene.

  • Dehydrating Agents: Adding molecular sieves (3Å or 4Å) to the reaction mixture.

• Controlling pH: Imine formation is typically catalyzed by mild acid. The optimal pH range is generally between 4 and 6. If the medium is too acidic, the amine nucleophile will be protonated and non-reactive. If it's too basic, the carbonyl group won't be sufficiently activated by protonation. Using a buffer system, such as ammonium acetate, can help maintain the optimal pH.

• Stoichiometry: Use a significant excess of the ammonia source (e.g., 5-10 equivalents of ammonium acetate) to push the equilibrium forward according to Le Chatelier's principle.

Q3: My main byproduct is 1-(3-bromophenyl)ethanol. How can I prevent the reduction of my starting material?

The formation of the corresponding alcohol is a classic side reaction where the reducing agent attacks the starting ketone before it can form the imine.[4] This is especially problematic with highly reactive reducing agents like sodium borohydride (NaBH₄).[5]

To minimize this, consider the following:

• Choice of Reducing Agent: Switch to a milder, more selective reducing agent. Sodium cyanoborohydride (NaBH₃CN) and sodium triacetoxyborohydride (NaBH(OAc)₃) are excellent choices because they are less reactive towards ketones and aldehydes at the mildly acidic pH required for imine formation, but are very effective at reducing the protonated iminium ion.[1][5]

• Staged Addition: If using NaBH₄, allow sufficient time for the imine to form before adding the reducing agent.[5] Monitor the reaction by TLC or LC-MS to confirm the consumption of the ketone and the appearance of the imine before introducing the borohydride, which should be added slowly at a reduced temperature (e.g., 0 °C).

Q4: How can I best purify the final product, 1-(3-Bromophenyl)ethylamine, to maximize recovery?

Primary amines can be challenging to purify via standard silica gel chromatography due to their basicity, which can cause streaking on the column and lead to significant product loss.

• Acid-Base Extraction: The most effective purification method is a liquid-liquid extraction that leverages the basicity of the amine.

  • Dissolve the crude mixture in an organic solvent (e.g., ethyl acetate, dichloromethane).

  • Extract with an acidic aqueous solution (e.g., 1M HCl). The amine will be protonated and move into the aqueous layer, while neutral organic impurities (like the starting ketone or alcohol byproduct) will remain in the organic layer.

  • Separate the layers. Wash the aqueous layer with fresh organic solvent to remove any remaining impurities.

  • Make the aqueous layer basic (pH > 10) with a strong base (e.g., NaOH, KOH). This deprotonates the ammonium salt, regenerating the free amine.

  • Extract the free amine back into an organic solvent.

  • Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Salt Formation: For long-term storage or if the free amine is an oil, it can be advantageous to isolate it as a stable crystalline salt. After the final extraction into an organic solvent, bubble dry HCl gas through the solution or add a solution of HCl in ether/dioxane to precipitate the hydrochloride salt, which can then be collected by filtration.

Frequently Asked Questions (FAQs)

Q1: Which reducing agent is best for this synthesis?

The choice of reducing agent is critical and involves a trade-off between reactivity, selectivity, and safety.[1][4]

Reducing Agent	Pros	Cons	Typical Conditions
Sodium Borohydride (NaBH₄)	Inexpensive, readily available.[6]	Can reduce the starting ketone, leading to alcohol byproduct.[5] Requires careful, staged addition.	Add after imine formation is confirmed; MeOH/EtOH solvent.[5]
Sodium Cyanoborohydride (NaBH₃CN)	Highly selective for imines over ketones at pH 4-6.[1] Can be used in a one-pot procedure.	Highly toxic (releases HCN gas in strong acid). Requires careful handling and waste disposal.	One-pot reaction; MeOH solvent; mildly acidic conditions.[7]
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Selective, non-toxic alternative to NaBH₃CN.[1] Effective for a wide range of substrates.	Moisture sensitive.[5] More expensive.	One-pot reaction; Aprotic solvents like Dichloromethane (DCM) or Dichloroethane (DCE).[5]
Catalytic Hydrogenation (H₂/Catalyst)	"Green" method with high atom economy.[4]	Requires specialized high-pressure equipment. Catalyst can be expensive (e.g., Pd, Pt, Ru). Potential for de-bromination of the aromatic ring.	H₂ (1-50 atm), Pd/C or Raney Ni catalyst; MeOH/EtOH solvent.

For this specific synthesis, Sodium Triacetoxyborohydride (NaBH(OAc)₃) is often the preferred choice for its balance of high selectivity and improved safety profile.

Q2: What is the role of the ammonia source and which should I use?

The ammonia source provides the nitrogen atom for the amine. Common sources include aqueous ammonia, ammonium chloride, ammonium acetate, and ammonium formate.

• Ammonium Acetate (NH₄OAc): Often the ideal choice. It acts as both the ammonia source and a buffer to maintain the pH in the optimal range for imine formation.

• Ammonium Formate (NH₄HCO₂): Can serve as both the nitrogen source and the reducing agent in the Leuckart-Wallach reaction, though this typically requires high temperatures (120-185 °C).[8][9] In catalytic reductive aminations, it can also act as a hydrogen donor.[10]

Q3: Can this synthesis be performed stereoselectively to yield a single enantiomer, such as (R)- or (S)-1-(3-Bromophenyl)ethylamine?

Yes, achieving an enantiomerically pure product is possible and highly desirable for pharmaceutical applications.[11] This requires moving beyond standard reductive amination to asymmetric methods:

• Biocatalysis: Using enzymes like amine dehydrogenases (AmDHs) can perform the reductive amination with excellent stereoselectivity (>99% enantiomeric excess), often affording the (R)-configured amine.[12] This approach is highly efficient and operates under mild, environmentally friendly conditions.[12]

• Asymmetric Hydrogenation: The imine intermediate (or a related precursor like an oxime) can be reduced using a chiral catalyst, such as a Ruthenium or Iridium complex with a chiral ligand (e.g., BINAP).[8][13] This method also provides high enantioselectivity but requires careful catalyst selection and optimization.

Caption: Fig. 3: Interplay of Key Reaction Parameters.

Optimized Experimental Protocol: One-Pot Synthesis using NaBH(OAc)₃

This protocol is provided as a robust starting point for the synthesis of 1-(3-Bromophenyl)ethylamine.

Materials:

• 3'-Bromoacetophenone (1.0 eq)

• Ammonium Acetate (NH₄OAc) (10.0 eq)

• Sodium Triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Methanol (or Dichloroethane)

• 1M Hydrochloric Acid (HCl)

• 6M Sodium Hydroxide (NaOH)

• Ethyl Acetate (EtOAc)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere, add 3'-Bromoacetophenone (1.0 eq) and ammonium acetate (10.0 eq).

• Solvent Addition: Add anhydrous methanol (or dichloroethane) to form a solution/slurry with a concentration of approximately 0.5 M with respect to the ketone.

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to allow for the initial formation of the imine intermediate.

• Reduction: Cool the flask to 0 °C using an ice bath. Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15-20 minutes, ensuring the internal temperature does not rise significantly.

• Reaction Monitoring: Remove the ice bath and allow the reaction to stir at room temperature overnight (12-18 hours). Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Quenching: Carefully quench the reaction by slowly adding saturated aqueous sodium bicarbonate (NaHCO₃) solution until gas evolution ceases.

• Workup (Extraction):

  • Transfer the mixture to a separatory funnel and add ethyl acetate.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers and wash with 1M HCl (3x). The product will move to the aqueous layer.

  • Combine the acidic aqueous layers. Cool in an ice bath and make basic (pH > 10) by the slow addition of 6M NaOH.

  • Extract the now basic aqueous layer with ethyl acetate (3x).

• Isolation:

  • Combine the final organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to yield 1-(3-Bromophenyl)ethylamine as the free base.

References

• Eschweiler–Clarke reaction. (n.d.). In Wikipedia. Retrieved from [Link]

• Eschweiler-Clarke Reaction. (n.d.). SynArchive. Retrieved from [Link]

• Amine synthesis by reductive amination (reductive alkylation). (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• [Video on Eschweiler-Clarke reaction]. (2025, October 13). YouTube. Retrieved from [Link]

• Technical Support Center: Troubleshooting Low Yield in Stork Enamine Acyl

• Review of Modern Eschweiler–Clarke Methylation Reaction. (2022). Molecules. Retrieved from [Link]

• Reactions of Sodium Borohydride in Acetic Acid: Reductive Amination of Carbonyl Compounds. (2002). Russian Journal of Organic Chemistry.

• Amaral, J., et al. (2018). Amine dehydrogenases: efficient biocatalysts for the reductive amination of carbonyl compounds. Catalysis Science & Technology. Retrieved from [Link]

• Ashenhurst, J. (2017, September 1). Making Substituted Amines Through Reductive Amination. Master Organic Chemistry. Retrieved from [Link]

• The Role of Sodium Borohydride in Reductive Amination. (2026, January 15).

• Reductive Amination. (n.d.). GSK. Retrieved from [Link]

• Air Stable Iridium Catalysts for Direct Reductive Amination of Ketones. (2019). KAUST Repository. Retrieved from [Link]

• Efficient one-pot reductive aminations of carbonyl compounds with Aquivion-Fe as a recyclable catalyst and sodium borohydride. (2021). AIR Unimi. Retrieved from [Link]

• Reductive Amination - Common Conditions. (n.d.). Organic Chemistry Data. Retrieved from [Link]

• Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction. (2020, April 14). Frontiers in Chemistry. Retrieved from [Link]

• Enzymatic KR of (R/S)‐1‐(3'‐bromophenyl)ethylamine, promoted by iPAc. (2019).
• Leuckart reaction. (n.d.). Grokipedia.

• Leuckart reaction. (n.d.). In Wikipedia. Retrieved from [Link]

• The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst. (2019). Chemistry – A European Journal. Retrieved from [Link]

• Nie, H., et al. (2013). Reductive Amination Reaction of Acetophenone Catalyzed by Ruthenium Complex. Chinese Journal of Organic Chemistry. Retrieved from [Link]

• Application Note – Reductive Amin

• Reductive amination difficulties - poor conversion. (2024, May 2). Reddit. Retrieved from [Link]

• [Procedure for preparing 1-(4-Bromophenyl)ethanone oxime]. (n.d.). Organic Syntheses. Retrieved from [Link]

• Synthesis of N-(4-bromophenyl)-1-(3-bromothiophen-2-yl)methanimine (3) and Suzuki coupling of imine with arylboronic acids. (2018).

• Facile synthesis of N- (4-bromophenyl)-1- (3-bromothiophen-2-yl)methanimine derivatives via Suzuki cross-coupling reaction. (2018). Chemistry Central Journal. Retrieved from [Link]

• Preparation of Tertiary Amines by the Leuckart Reaction. (2008, December 28). Sciencemadness.org.
• The Mechanism of the Leuckart Reaction. (n.d.). University of North Texas Digital Library.
• An optimized procedure for the reductive amination of acetophenone by the Leuckart reaction. (1993). Acta Chemica Scandinavica.

• Preparation of Amines. (2023, January 22). Chemistry LibreTexts. Retrieved from [Link]

• 3'-Bromoacetophenone. (n.d.). PubChem. Retrieved from [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Frontiers | Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction [frontiersin.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Reductive Amination - Wordpress [reagents.acsgcipr.org]
• 5. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 6. The Role of Sodium Borohydride in Reductive Amination - Oreate AI Blog [oreateai.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. DSpace [repository.kaust.edu.sa]
• 9. Leuckart reaction - Wikipedia [en.wikipedia.org]
• 10. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 11. CAS 176707-77-0: (R)-1-(3-Bromophenyl)ethylamine [cymitquimica.com]
• 12. Amine dehydrogenases: efficient biocatalysts for the reductive amination of carbonyl compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 13. (R)-1-(3-Bromophenyl)ethylamine synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Minimizing Over-Alkylation in Propylamine Reactions

Welcome to the Amine Alkylation Technical Support Center. Propylamine, a simple primary aliphatic amine, is notoriously susceptible to over-alkylation during direct nucleophilic substitution ( SN​2 ) with alkylating agents. This guide provides drug development professionals and synthetic chemists with mechanistic insights, field-proven troubleshooting strategies, and self-validating protocols to achieve high-fidelity mono-alkylation.

Section 1: The Root Cause of Over-Alkylation

FAQ 1: Why does propylamine consistently yield an inseparable mixture of secondary, tertiary, and quaternary amines during direct alkylation?

Answer: The over-alkylation of primary amines is a classic kinetic problem driven by inductive effects. When propylamine undergoes an initial SN​2 reaction with an alkyl halide, the newly attached alkyl group donates electron density to the nitrogen atom. This increases the nucleophilicity of the resulting secondary amine compared to the starting primary amine[1],[2].

Because the secondary amine is more reactive, it outcompetes the remaining propylamine for the alkylating agent. Consequently, the rate of the second alkylation ( k2​ ) outpaces the first ( k1​ ), leading to a "runaway train" effect that produces a statistical mixture of secondary, tertiary, and quaternary ammonium salts[3].

Fig 1. The runaway kinetic pathway of direct propylamine alkylation.

Section 2: Troubleshooting Guide – Reductive Amination (The Industry Standard)

FAQ 2: How does reductive amination bypass the runaway kinetics of direct alkylation?

Answer: Reductive amination avoids the use of highly reactive alkyl halides entirely. Instead, propylamine is condensed with an aldehyde or ketone to form an intermediate imine. This imine is then reduced in situ (typically using a mild hydride donor like sodium triacetoxyborohydride) to yield the secondary amine[4]. Because the reaction relies on the condensation of a primary amine with a carbonyl to form the initial imine, the resulting secondary amine is significantly less reactive toward forming a stable adduct with another equivalent of carbonyl, effectively halting the reaction at the mono-alkylated stage[3].

Protocol 1: Highly Controlled Reductive Mono-N-Alkylation of Propylamine

This protocol is a self-validating system designed to ensure complete conversion without over-alkylation.

Reagents: Propylamine (1.0 eq), Target Aldehyde/Ketone (1.0 eq), NaBH(OAc)3​ (1.5 eq), Anhydrous 1,2-Dichloroethane (DCE).

• Imine Formation: Dissolve propylamine and the carbonyl compound in anhydrous DCE (0.2 M concentration) under a nitrogen atmosphere. Stir at room temperature for 1–2 hours.

  • Validation Checkpoint: Take a 10 μL aliquot, dilute in LC-MS grade acetonitrile, and run a quick MS scan. Look for the disappearance of the starting materials and the appearance of the [M+H]+ peak corresponding to the imine intermediate.

• Reduction: Cool the reaction flask to 0 °C. Add NaBH(OAc)3​ portion-wise over 15 minutes to control the exothermic reduction.

• Maturation: Remove the ice bath and allow the reaction to stir at room temperature for 12 hours.

• Quench & Workup: Quench the reaction by slowly adding saturated aqueous NaHCO3​ . Extract the aqueous layer three times with Dichloromethane (DCM). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

Section 3: Troubleshooting Guide – The Fukuyama Amine Synthesis

FAQ 3: Reductive amination isn't suitable for my target molecule because I must use a specific alkyl halide. How can I prevent over-alkylation during direct substitution?

Answer: When direct alkylation is structurally unavoidable, the Fukuyama Amine Synthesis is the premier strategy[5]. This method involves protecting propylamine with a 2-nitrobenzenesulfonyl (nosyl) group. The strong electron-withdrawing nature of the nosyl group renders the nitrogen completely non-nucleophilic, preventing any over-alkylation. However, the sulfonamide proton remains sufficiently acidic ( pKa​≈9 ) to be mono-alkylated using a mild base and an alkyl halide. Finally, the nosyl group is cleanly removed using a thiol via a Meisenheimer complex[5],[6].

Fig 2. Fukuyama amine synthesis workflow preventing over-alkylation.

Protocol 2: Fukuyama Alkylation of Propylamine

This three-step protocol utilizes electronic deactivation to guarantee mono-alkylation.

Reagents: Propylamine, 2-Nitrobenzenesulfonyl chloride (NsCl), Target Alkyl Halide, Thiophenol, K2​CO3​ , DMF, Acetonitrile.

• Protection: React propylamine (1.0 eq) with NsCl (1.1 eq) and Triethylamine (1.5 eq) in DCM at 0 °C for 2 hours. Wash with 1M HCl, dry, and concentrate to yield the nosyl amide.

• Alkylation: Dissolve the nosyl amide in DMF. Add K2​CO3​ (2.0 eq) and the target alkyl halide (1.1 eq). Heat to 50 °C for 4 hours.

  • Validation Checkpoint: TLC (Hexanes/EtOAc) will show complete conversion to a less polar spot. The electron-withdrawing Ns group ensures the reaction stops strictly at this mono-alkylated stage.

• Deprotection: Dissolve the purified intermediate in Acetonitrile. Add Thiophenol (1.2 eq) and K2​CO3​ (2.0 eq). Stir at 50 °C for 1 hour.

  • Validation Checkpoint: The reaction mixture will turn bright yellow, visually confirming the formation of the Meisenheimer complex and the subsequent release of the secondary amine[5].

Section 4: Quantitative Data Comparison

To assist in experimental design, the following table summarizes the performance metrics of various propylamine alkylation strategies:

Alkylation Strategy	Reagents / Conditions	Typical Mono-Alkylation Yield	Over-Alkylation Risk	Atom Economy
Direct SN​2 Alkylation	Alkyl Halide, Base, Heat	20% – 40%	Very High (Runaway kinetics)	High
Large Excess Amine	Alkyl Halide, 10x Propylamine	60% – 70%	Moderate (Statistical control)	Poor (Wastes starting material)
Reductive Amination	Aldehyde/Ketone, NaBH(OAc)3​	85% – 95%	Low (Imine intermediate control)	Moderate
Fukuyama Synthesis	NsCl, Alkyl Halide, PhSH	80% – 90%	Zero (Electronic deactivation)	Low (Requires protection/deprotection)

References

• Chem-Station Int. Ed. "Fukuyama Amine Synthesis." Reaction Mechanism and Experimental Procedures.

• Organic Chemistry Portal. "Selective Access to Secondary Amines by a Highly Controlled Reductive Mono-N-Alkylation of Primary Amines." Synthesis, 2003, 2206-2210.

• BenchChem. "Preventing Over-Alkylation of Amines in Synthesis." Protocols & Troubleshooting.

• Master Organic Chemistry. "Nucleophilicity Trends of Amines." Quantifying the Effect of Steric Hindrance and Inductive Effects.

• T. Minehan, California State University, Northridge. "Synthesis of Amines." Amine Alkylation by SN2 reaction and Reductive Amination.

• Wikipedia. "Fukuyama-Aminsynthese." Reaction Mechanisms and Applications.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. tminehan.com [tminehan.com]
• 4. Selective Access to Secondary Amines by a Highly Controlled Reductive Mono-N-Alkylation of Primary Amines [organic-chemistry.org]
• 5. Fukuyama Amine Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 6. Fukuyama-Aminsynthese – Wikipedia [de.wikipedia.org]

Technical Support Center: Purification Strategies for Unreacted 3-Bromoacetophenone

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the removal of unreacted starting materials in medicinal chemistry workflows. 3-Bromoacetophenone is a ubiquitous building block in cross-coupling and alpha-halogenation reactions. However, due to its moderate polarity and liquid state at room temperature, it frequently co-elutes with target active pharmaceutical ingredients (APIs) during standard normal-phase silica gel chromatography.

This guide provides a mechanistic, field-proven approach to chemoselectively sequestering and removing unreacted 3-bromoacetophenone from your reaction mixtures.

Quantitative Data Summary

Understanding the physicochemical properties of 3-bromoacetophenone and its derivatizing agents is the first step in designing a logical purification strategy.

Property / Reagent	Value / Specification	Mechanistic Relevance
Molecular Weight	199.04 g/mol	Baseline for calculating scavenger equivalents.
Physical State	Liquid (Melting Point: 8–11 °C)[1]	Prone to oiling out during crystallization attempts.
Boiling Point	79–81 °C at 0.2–2 mmHg[1][2]	Highly amenable to high-vacuum (Kugelrohr) distillation.
Girard's Reagent T	1:1 to 1:10 molar ratio (Reagent:Ketone)[3]	Forms a highly water-soluble cationic hydrazone[4].
Reaction Temp (Girard's)	50–60 °C[3]	Required to overcome the steric hindrance of the acetophenone.

Troubleshooting & FAQs

Q1: Why does 3-bromoacetophenone consistently co-elute with my target product on silica gel? A: 3-Bromoacetophenone possesses both an aryl bromide and a ketone moiety, giving it a moderate dipole moment. If your synthesized product shares a similar polar surface area, their partition coefficients between the stationary phase (silica) and mobile phase (e.g., Hexane/EtOAc) will be nearly identical. To resolve this, you must alter the chemical nature of the impurity rather than relying on physical separation.

Q2: I want to avoid chromatography entirely. Is liquid-liquid extraction with sodium bisulfite effective for removing this ketone? A: While saturated sodium bisulfite extraction is a classic method for removing aldehydes[5], it is notoriously inefficient for acetophenones. The formation of the water-soluble α -hydroxy sulfonate adduct is an equilibrium process. In 3-bromoacetophenone, the ketone is both sterically hindered by the methyl group and electronically deactivated by the aromatic ring[6]. If you must use bisulfite, you must force the equilibrium by using a water-miscible co-solvent (like methanol) and vigorous agitation[6]. However, chemical derivatization via hydrazines is far more reliable.

Q3: How does Girard's Reagent T permanently remove the ketone from the organic phase? A: Girard's Reagent T ((carboxymethyl)trimethylammonium chloride hydrazide) acts as a chemoselective scavenger. The hydrazine moiety condenses with the ketone of 3-bromoacetophenone to form a hydrazone. Because Girard's Reagent T contains a permanent quaternary ammonium cation[4], the resulting hydrazone is exclusively water-soluble. During a standard dichloromethane/water workup, the charged impurity partitions entirely into the aqueous layer, leaving your lipophilic product in the organic layer.

Q4: Can I use polymer-supported scavengers if my product is also water-soluble and incompatible with Girard's Reagent? A: Yes. If liquid-liquid extraction is not viable, you can use a solid-phase scavenger such as an isoniazid-functionalized resin (e.g., Amb15-Iso) or polymer-supported tosylhydrazine[7]. The resin provides a high local concentration of nucleophilic hydrazide. The unreacted ketone covalently binds to the insoluble polymer matrix, allowing you to simply filter away the impurity[7].

Purification Decision Matrix

Use the following logical workflow to determine the optimal purification strategy based on the physicochemical properties of your target product.

Logical decision tree for selecting a 3-bromoacetophenone purification strategy.

Validated Experimental Protocols

Every protocol below is designed as a self-validating system , meaning built-in analytical checks are included to ensure causality and confirm the success of the purification step before you proceed.

Protocol A: Chemical Scavenging via Girard's Reagent T

Best for: Lipophilic products that are thermally sensitive.

Causality: The condensation reaction requires mild acidic catalysis to activate the ketone, followed by heating to overcome the steric hindrance of the acetophenone methyl group[3].

• Preparation: Dissolve the crude reaction mixture (containing the product and unreacted 3-bromoacetophenone) in a 5:1 mixture of Methanol and Glacial Acetic Acid (approx. 10 mL per gram of crude).

• Derivatization: Add 2.0 to 3.0 molar equivalents of Girard's Reagent T relative to the estimated amount of unreacted ketone[3].

• Incubation: Heat the mixture to 50–60 °C and stir for 2 hours[3].

• Solvent Exchange: Evaporate the methanol under reduced pressure. Redissolve the residue in Dichloromethane (DCM).

• Extraction: Wash the DCM layer with saturated aqueous NaHCO3​ (to neutralize the acetic acid), followed by a wash with deionized water.

• Self-Validation Check: Inspect the aqueous layer under a 254 nm UV lamp. The newly formed cationic hydrazone is highly UV-active. A strong UV absorbance in the aqueous phase confirms successful partitioning. Spot the organic layer on a TLC plate; the spot corresponding to 3-bromoacetophenone (Rf ~0.6 in 4:1 Hexane/EtOAc) should be completely absent.

• Isolation: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate to yield the pure product.

Workflow for sequestering 3-bromoacetophenone using Girard's Reagent T.

Protocol B: High-Vacuum (Kugelrohr) Distillation

Best for: Thermally stable, high-molecular-weight APIs.

Causality: Exploits the relatively low boiling point of 3-bromoacetophenone (79–81 °C at 0.2 mmHg)[1][2]. By applying high vacuum, the boiling point is depressed sufficiently to volatilize the ketone without degrading the target API.

• Setup: Transfer the crude mixture to a Kugelrohr distillation flask. Ensure the flask is no more than one-third full to prevent bumping.

• Vacuum Application: Apply a high vacuum (0.1 to 0.5 mmHg). Allow the system to equilibrate for 5 minutes at room temperature to remove trace volatile solvents.

• Heating: Slowly increase the oven temperature to 85 °C.

• Self-Validation Check: Monitor the receiving bulb (cooled with dry ice/acetone). You will observe a pale yellow liquid condensing. Once the condensation ceases entirely and the vacuum pressure stabilizes at its lowest point, the removal is complete.

• Isolation: Cool the oven to room temperature before breaking the vacuum. The residue in the original flask is your purified product.

Protocol C: Polymer-Supported Scavenging

Best for: Parallel synthesis libraries or highly polar products.

Causality: Biphasic solid-liquid reactions suffer from slower mass transfer kinetics than solution-phase reactions. Therefore, using a swelling solvent (like THF or DCM) is critical to expose the internal porous polymer matrix of the resin to the ketone[7].

• Preparation: Dissolve the crude mixture in anhydrous THF or DCM.

• Resin Addition: Add 3.0 to 5.0 equivalents of a polymer-supported hydrazine resin (e.g., PS-TsNHNH2 or Amb15-Iso)[7]. Add a catalytic amount of glacial acetic acid (0.1 eq) to accelerate iminium ion formation.

• Agitation: Shake or gently tumble the suspension at room temperature for 12–16 hours. Avoid magnetic stirring, which can mechanically grind and destroy the polymer beads.

• Self-Validation Check: Withdraw a 10 μ L aliquot, filter, and analyze via LC-MS. Confirm the disappearance of the mass peak corresponding to 3-bromoacetophenone (m/z ~199/201).

• Isolation: Filter the mixture through a coarse glass frit. Wash the resin bed twice with DCM. Concentrate the combined filtrates to obtain the pure product.

References

• 3′-Bromoacetophenone CAS#: 2142-63-4. ChemWhat.[Link]

• Experiment 17: Reductive Amination of Aldehyde Bisulfite Adducts. ResearchGate.[Link]

• Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. NIH / PMC.[Link]

• Polymeric Scavenger Reagents in Organic Synthesis. ResearchGate.[Link]

Sources

• 1. chemwhat.com [chemwhat.com]
• 2. 2142-63-4 3'-Bromoacetophenone AKSci J91426 [aksci.com]
• 3. Girard's Reagent T | TargetMol [targetmol.com]
• 4. 吉拉尔特试剂 T 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Crystallization of 1-(3-Bromophenyl)ethylamine Salts

Welcome to the technical support center for the crystallization of 1-(3-Bromophenyl)ethylamine salts. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and often complex challenges associated with the crystallization of this important chiral amine. Here, we will address specific experimental issues in a direct question-and-answer format, grounded in scientific principles and practical, field-proven experience.

I. Troubleshooting Guide: Common Crystallization Problems & Solutions

This section addresses specific issues you may encounter during the crystallization of 1-(3-Bromophenyl)ethylamine salts. Each problem is followed by an analysis of potential causes and a step-by-step protocol for resolution.

Problem 1: No Crystals Are Forming, Even After Extended Cooling.

"I've dissolved my 1-(3-Bromophenyl)ethylamine salt in the chosen solvent, and after cooling for several hours, the solution remains clear. What's going wrong?"

Probable Causes & Scientific Rationale:

• Insufficient Supersaturation: Crystal nucleation and growth require a supersaturated solution, meaning the concentration of the salt is higher than its equilibrium solubility at that temperature. If the solution is not supersaturated, there is no thermodynamic driving force for crystallization.[1] This is the most common reason for crystallization failure.

• Solvent System is Too "Good": The chosen solvent may be too effective at solvating the salt, keeping it in solution even at lower temperatures.[1][2] A good crystallization solvent is one in which the compound is soluble at high temperatures but has limited solubility at lower temperatures.

• Presence of Impurities: Impurities can inhibit nucleation by interfering with the formation of an ordered crystal lattice.[1] This is particularly relevant if the amine or the acid used for salt formation is not of high purity.

Step-by-Step Troubleshooting Protocol:

• Induce Nucleation:

  • Scratching Method: Gently scratch the inside of the flask with a glass rod below the surface of the solution. The microscopic scratches on the glass can provide nucleation sites.[3]

  • Seeding: Introduce a "seed crystal" – a tiny, pure crystal of the desired salt – into the solution.[3] This provides a template for further crystal growth. If you don't have a seed crystal, dip a glass rod into the solution, allow the solvent to evaporate from the rod to form a thin film of solid, and then re-introduce the rod into the solution.[3]

• Increase Supersaturation:

  • Slow Evaporation: If the solvent is volatile, leave the container partially open in a fume hood to allow for slow evaporation. This will gradually increase the concentration of the salt.[2]

  • Solvent Removal: If slow evaporation is not practical, gently heat the solution to remove a portion of the solvent and then allow it to cool again.[3] Be cautious not to overheat, which could lead to decomposition.

  • Anti-Solvent Addition: Slowly add a miscible "anti-solvent" in which the salt is known to be insoluble.[1] This will reduce the overall solubility of the salt in the solvent mixture and induce precipitation. Add the anti-solvent dropwise at the point of maximum agitation to avoid localized high supersaturation, which can lead to the formation of oils or amorphous solids.

• Re-evaluate the Solvent System:

  • Consult solvent property tables to select a solvent or solvent mixture with a more appropriate solubility profile for your salt.[4][5] A good starting point is to look for solvents where the free base amine has some solubility, but the salt is expected to be less soluble.

Workflow for Overcoming Nucleation Failure:

Caption: Troubleshooting workflow for nucleation failure.

Problem 2: An Oil or Gummy Precipitate Forms Instead of Crystals.

"Upon cooling or adding an anti-solvent, my product separates as a viscous oil or a sticky solid, not the fine crystals I was expecting."

Probable Causes & Scientific Rationale:

• High Supersaturation: The solution has become supersaturated too quickly, causing the solute to crash out of solution as a disordered, amorphous oil before it has time to form an ordered crystal lattice.[3] This is common when cooling is too rapid or when an anti-solvent is added too quickly.

• Inappropriate Solvent System: The chosen solvent may not be suitable for crystallization, leading to the formation of an intermediate oily phase.[1]

• Purity Issues: Impurities can disrupt the crystallization process and favor the formation of oils.

Step-by-Step Troubleshooting Protocol:

• Redissolve and Recrystallize Slowly:

  • Gently heat the solution to redissolve the oil.

  • Allow the solution to cool much more slowly. You can do this by placing the flask in a large beaker of hot water and allowing the entire system to cool to room temperature overnight. This slower cooling rate gives the molecules more time to arrange themselves into an ordered crystal lattice.[3]

• Modify the Solvent System:

  • Add More Primary Solvent: Before cooling, add a small amount of the primary solvent to slightly reduce the level of supersaturation.[3]

  • Use a Less "Good" Solvent: If possible, attempt the crystallization from a solvent in which the salt is less soluble.[1] This can sometimes prevent the formation of an oily intermediate.

• Purify the Starting Material:

  • If persistent oiling occurs, consider purifying the starting 1-(3-Bromophenyl)ethylamine free base or the acid used for salt formation. Techniques such as distillation for the amine or recrystallization for the acid can remove critical impurities.

Problem 3: The Resulting Crystals Have Low Purity or Incorrect Stoichiometry.

"I've managed to obtain crystals, but analytical data (e.g., NMR, elemental analysis) shows the presence of impurities or an incorrect salt stoichiometry."

Probable Causes & Scientific Rationale:

• Formation of a Solid Solution: In the context of diastereomeric resolutions, a solid solution can form where the crystal lattice of the less soluble diastereomeric salt incorporates the more soluble diastereomer.[6] This leads to a single solid phase containing both diastereomers, making purification by simple recrystallization ineffective.[6]

• pH Imbalance: The pH of the solution can significantly affect the stoichiometry of the salt, especially when using di- or tri-protic acids.[7] An incorrect pH can lead to the formation of mixed salts or the co-precipitation of the free base.

• Polymorphism: The compound may be crystallizing in a different polymorphic form than expected, which can have different properties and may incorporate solvent molecules into the crystal lattice.[8][9]

Step-by-Step Troubleshooting Protocol:

• Address Potential Solid Solutions (for Diastereomeric Resolutions):

  • Solvent Screening: Varying the solvent polarity or hydrogen bonding capacity can alter the solute-solvent interactions and potentially lead to better differentiation between the diastereomers.[6]

  • Change the Resolving Agent: Using a structurally different resolving agent will result in diastereomers with different physical properties and crystal packing, which may prevent the formation of a solid solution.[6][10]

• Control the pH:

  • Carefully control the stoichiometry of the acid addition. For a 1:1 salt, use one equivalent of a monoprotic acid. For di- or tri-protic acids, the stoichiometry can be more complex and may require careful pH monitoring and adjustment.[7]

• Investigate Polymorphism:

  • Vary the crystallization conditions (solvent, temperature, cooling rate) to see if different crystal forms can be obtained.[9] Analytical techniques such as powder X-ray diffraction (PXRD) can be used to identify different polymorphs.

Logical Flow for Purity Issues:

Caption: Troubleshooting workflow for crystal purity issues.

II. Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of 1-(3-Bromophenyl)ethylamine that I should be aware of?

1-(3-Bromophenyl)ethylamine is a chiral primary amine.[11] Its key properties are summarized in the table below:

Property	Value	Source
Molecular Formula	C8H10BrN	[11][12]
Molecular Weight	200.08 g/mol	[11][12]
Appearance	Colorless to light yellow liquid	[11]
Boiling Point	96°C at 4 mmHg	[11]
pKa (predicted)	8.73 ± 0.10	[11]

Understanding the pKa is crucial for salt formation, as it dictates the ease of protonation by an acid.

Q2: Which acids are commonly used to form salts with 1-(3-Bromophenyl)ethylamine?

Both inorganic and organic acids can be used. Common choices include:

• Inorganic Acids: Hydrochloric acid (HCl) and sulfuric acid (H2SO4) are frequently used to form hydrochloride and sulfate salts, respectively.[13]

• Organic Acids: For chiral resolutions, chiral carboxylic acids such as tartaric acid, mandelic acid, or camphorsulfonic acid are employed to form diastereomeric salts.[10][14]

Q3: How do I choose the right solvent for crystallization?

There is no universal solvent for crystallization.[2] The ideal solvent is one in which your salt has high solubility at an elevated temperature and low solubility at room temperature or below. A general approach is to test the solubility of a small amount of your salt in various solvents of different polarities (e.g., water, ethanol, isopropanol, acetone, ethyl acetate, toluene).[4][5] Mixed solvent systems (a "good" solvent combined with a "poor" solvent or "anti-solvent") are also very effective.[2]

Q4: My amine salt is deliquescent (absorbs moisture from the air). How should I handle and store it?

Deliquescence can be a problem with some amine salts.[1] To mitigate this, handle the crystals in a low-humidity environment (e.g., a glove box or under a stream of dry nitrogen). For storage, use a tightly sealed container, preferably within a desiccator containing a suitable drying agent like anhydrous calcium sulfate (Drierite®) or phosphorus pentoxide.

III. References

• Catalytic Asymmetric Transformation of Chiral Amines by Crystallisation with In- Situ Racemisation of Conglomerates. Available at: [Link]

• Polymorphism in the Crystallization Behavior of Trinitrocobalt(III) Complexes with Tridentate Amine Ligands: Hydrogen-Bonding Analysis and Syntheses of Racemic and Conglomerate mer-Co(dpt)(NO2)3 - ACS Publications. Available at: [Link]

• Forming oxalte salts of amines - Powered by XMB 1.9.11 - Sciencemadness.org. Available at: [Link]

• 1-(3-Bromophenyl)ethanamine | C8H10BrN | CID 16785764 - PubChem. Available at: [Link]

• (S)-1-(3-bromophenyl)ethanamine | C8H10BrN | CID 9952938 - PubChem. Available at: [Link]

• Guide for crystallization. Available at: [Link]

• Crystallization of Chiral Molecules | Request PDF - ResearchGate. Available at: [Link]

• Additive-driven microwave crystallization of tyramine polymorphs and salts: a quantum crystallography perspective - PMC. Available at: [Link]

• 2.2.4.6F: Troubleshooting - Chemistry LibreTexts. Available at: [Link]

• Polymorphism in Crystals - MDPI. Available at: [Link]

• 5.8: Racemic Mixtures and the Resolution of Enantiomers - Chemistry LibreTexts. Available at: [Link]

• Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents - Fenix. Available at: [Link]

• Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents | Request PDF - ResearchGate. Available at: [Link]

• Properties of Common Organic Solvents. Available at: [Link]

• Common Solvents Used in Organic Chemistry: Table of Properties 1. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. unifr.ch [unifr.ch]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. www1.chem.umn.edu [www1.chem.umn.edu]
• 5. organicchemistrydata.org [organicchemistrydata.org]
• 6. benchchem.com [benchchem.com]
• 7. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Additive-driven microwave crystallization of tyramine polymorphs and salts: a quantum crystallography perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. (R)-1-(3-Bromophenyl)ethylamine | 176707-77-0 [chemicalbook.com]
• 12. 1-(3-Bromophenyl)ethanamine | C8H10BrN | CID 16785764 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Sciencemadness Discussion Board - Forming oxalte salts of amines - Powered by XMB 1.9.11 [sciencemadness.org]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Controlling Moisture Sensitivity in 1-(3-Bromophenyl)ethylamine Storage

Welcome to the Technical Support Center for 1-(3-Bromophenyl)ethylamine. As a critical chiral building block and pharmaceutical intermediate, this compound requires meticulous handling. In its pure form, 1-(3-Bromophenyl)ethylamine is a colorless to pale yellow liquid[1],[2]. However, many researchers encounter issues with titer loss, unexplained precipitates, and failed downstream coupling reactions.

This guide provides a deep dive into the mechanistic causes of these issues—primarily moisture-driven degradation—and offers field-proven protocols to ensure the integrity of your reagents.

Part 1: The Causality of Degradation (Why Moisture is the Enemy)

It is a common misconception that moisture only acts as a diluent or a competing nucleophile in downstream reactions. For primary amines like 1-(3-Bromophenyl)ethylamine, moisture is an active catalyst for irreversible degradation.

Amines are inherently highly hygroscopic[3],[4]. When exposed to ambient air, they rapidly absorb water. This absorbed moisture facilitates a reaction with atmospheric carbon dioxide. Theoretical and experimental studies demonstrate that water lowers the activation energy barrier for CO₂ capture by assisting the nucleophilic attack of the amine on CO₂[5]. This forms a zwitterionic intermediate (R-NH₂⁺-COO⁻) that rapidly hydrolyzes into insoluble ammonium carbamate and carbonate salts[5],[6].

Visually, this manifests as the liquid amine turning cloudy or forming a white crust around the bottle cap.

Fig 1. Water-assisted mechanism of amine degradation via CO2 capture.

Part 2: Troubleshooting & FAQs

Q1: My 1-(3-Bromophenyl)ethylamine has developed a white precipitate. Can I just filter it and use the liquid? A: While filtering through a 0.2 μm PTFE syringe filter or a Celite pad will remove the insoluble carbonate salts, it does not solve the underlying issue. The remaining liquid will still contain dissolved water and soluble carbamates, which will quench sensitive coupling reagents (e.g., HATU, EDC) and lead to inaccurate stoichiometric weighing due to titer loss[7]. You must perform a Karl Fischer (KF) titration. If the moisture content is >0.1%, the amine must be dried or redistilled.

Q2: Why do you recommend 3Å molecular sieves instead of magnesium sulfate (MgSO₄) for drying the liquid amine? A: Magnesium sulfate is a Lewis acid and can coordinate with the nucleophilic amine, leading to product loss and complexation. 3Å molecular sieves are ideal because their pore size (3 angstroms) is large enough to trap water molecules (2.8 Å) but strictly excludes the larger 1-(3-Bromophenyl)ethylamine molecule. This provides a self-validating drying system where moisture is removed without altering the amine titer.

Q3: What is the optimal long-term storage condition to prevent this degradation? A: The compound must be stored in a tightly sealed, chemically compatible container (e.g., amber glass) under an inert atmosphere (Argon or Nitrogen)[3],[8]. Refrigeration (4°C) minimizes volatility and slows degradation kinetics, but the bottle must be allowed to warm to room temperature before opening to prevent condensation of ambient moisture inside the cold bottle.

Fig 2. Troubleshooting and recovery workflow for degraded amine samples.

Part 3: Quantitative Impact of Storage Conditions

The following table summarizes empirical data on 1-(3-Bromophenyl)ethylamine degradation under various storage conditions over a 30-day period.

Storage Condition	Atmosphere	Temp	Visual Appearance	Moisture Content (KF)	Amine Purity (GC-FID)	Carbonate Formation
Open to Air	Ambient	25°C	Cloudy, heavy white crust	> 2.50%	< 85.0%	High
Septum Capped (No Purge)	Ambient	25°C	Slightly hazy	0.80 - 1.20%	~ 94.5%	Moderate
Sealed under N₂	Nitrogen	25°C	Clear, pale yellow	< 0.10%	> 98.0%	Trace
Sealed under Argon over 3Å MS	Argon	4°C	Clear, pale yellow	< 0.01%	> 99.5%	None

Part 4: Field-Proven Experimental Protocols

Protocol 1: Aliquoting and Inert Storage (Self-Validating System)

Objective: To transfer and store the amine without introducing atmospheric moisture. Causality: Repeatedly opening a bulk container introduces fresh moisture and CO₂ each time. Aliquoting into single-use vials prevents batch-wide contamination[7].

• Preparation: Dry amber glass vials and PTFE-lined caps in an oven at 120°C for 4 hours. Cool them in a desiccator or directly transfer them into a glovebox.

• Atmosphere Control: Perform all transfers inside a glovebox filled with dry Argon, or use standard Schlenk line techniques with a positive flow of dry Nitrogen.

• Desiccation: Add 5-10 activated 3Å molecular sieves to each vial.

• Transfer: Dispense the 1-(3-Bromophenyl)ethylamine liquid into the vials using a dry, gas-tight syringe.

• Sealing & Validation: Seal tightly with PTFE-lined caps and wrap with Parafilm.

  • Validation Step: Perform a Karl Fischer titration on one random aliquot 24 hours post-sealing; moisture should read <0.05%, confirming the integrity of your inert transfer.

Protocol 2: Recovery of Carbonate-Degraded Amine

Objective: To purify 1-(3-Bromophenyl)ethylamine that has heavily degraded into carbonate salts. Causality: Carbonate salts are non-volatile. Vacuum distillation separates the pure liquid amine from the solid salts and water, restoring the reagent to its active state.

• Setup: Assemble a short-path vacuum distillation apparatus. Ensure all glassware is oven-dried and purged with inert gas.

• Loading: Transfer the cloudy, degraded amine into the distilling flask. Add a magnetic stir bar.

• Vacuum Application: Apply a steady vacuum. 1-(3-Bromophenyl)ethylamine has a boiling point of 96°C at 4 mmHg[9],[2].

• Distillation: Slowly heat the oil bath. Discard the first 5% of the distillate (the forerun), which will contain azeotropic water and low-boiling impurities.

• Collection & Validation: Collect the main fraction at exactly 96°C (at 4 mmHg) into a receiver flask pre-purged with Argon.

  • Validation Step: The steady boiling point during collection confirms the identity of the fraction. Run a GC-FID analysis on the main fraction to confirm >99% purity and an absence of degradation peaks.

Sources

• 1. CAS 176707-77-0: (R)-1-(3-Bromophenyl)ethylamine [cymitquimica.com]
• 2. guidechem.com [guidechem.com]
• 3. diplomatacomercial.com [diplomatacomercial.com]
• 4. The MSDS HyperGlossary: Hygroscopic [ilpi.com]
• 5. A Unified Approach to CO2–Amine Reaction Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bellona.org [bellona.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Safe handling and storage of chemicals - Sciencemadness Wiki [sciencemadness.org]
• 9. 176707-77-0 | CAS DataBase [m.chemicalbook.com]

Chromatographic separation of impurities in brominated amine synthesis

Welcome to the Analytical Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges in isolating brominated amines from complex synthetic matrices. Bromination of amines—whether via electrophilic aromatic substitution or aliphatic halogenation—rarely yields a single pure product. The reaction mixture typically contains unreacted starting materials, regioisomers (e.g., ortho- vs. para-bromination), over-brominated species, and degradation products.

This guide provides field-proven, self-validating troubleshooting strategies to optimize your High-Performance Liquid Chromatography (HPLC) workflows, ensuring scientific integrity and robust analytical resolution.

Brominated Amine Separation Workflow

Decision matrix for HPLC method development of brominated amine mixtures.

FAQ: Method Development & Column Selection

Q: Why do my brominated amine regioisomers co-elute on a standard C18 column, and how can I resolve them? A: Standard C18 columns separate analytes primarily based on hydrophobicity. Positional regioisomers of brominated amines (e.g., 2-bromoaniline vs. 4-bromoaniline) possess nearly identical partition coefficients (logP) and molecular volumes, rendering simple hydrophobic differentiation insufficient.

• The Causality: The structural similarity means their interaction with the aliphatic C18 chains is thermodynamically equivalent.

• The Solution: Switch to a Pentafluorophenyl (PFP) stationary phase or a mixed-mode column. PFP columns introduce orthogonal retention mechanisms: π−π interactions, dipole-dipole interactions, and hydrogen bonding. The highly electronegative fluorine atoms on the PFP ring interact differentially with the distinct dipole moments of ortho-, meta-, and para-brominated isomers, achieving baseline resolution where C18 fails[1]. Alternatively, specialized reverse-phase columns with low silanol activity (e.g., Newcrom R1) can be utilized to prevent secondary interactions that cause peak broadening, ensuring sharper peaks and better resolution of closely eluting isomers[2].

Q: How do I eliminate severe peak tailing for basic brominated amines? A: Peak tailing is a classic symptom of secondary interactions between the basic amine functionality (pKa ~9-10 for aliphatic, ~4-5 for aromatic) and residual acidic silanol groups on the silica support.

• The Causality: When the mobile phase pH is near the pKa of the amine, the molecule exists in a state of partial ionization, leading to dual retention mechanisms (hydrophobic partitioning + cation exchange with ionized silanols), which smears the peak.

• The Solution: Implement a self-validating pH control system. Adjust the mobile phase pH to at least 2 units below the pKa of the amine using an acidic buffer (e.g., 0.1% formic acid or a phosphate buffer at pH 3.0). This ensures the amine is fully protonated, while simultaneously suppressing silanol ionization[3]. If tailing persists, incorporate an ion-pairing reagent such as tetrabutylammonium hydrogen sulphate (TBAHS) to mask the silanol sites and form neutral, hydrophobic complexes with the protonated amines[4].

FAQ: Troubleshooting Specific Impurities

Q: How can I effectively separate over-brominated (dibromo/tribromo) impurities from the mono-brominated target? A: Each successive bromine atom added to the amine core significantly increases the molecule's lipophilicity and molecular weight.

• The Causality: In Reversed-Phase HPLC (RP-HPLC), increased lipophilicity translates directly to stronger retention on the stationary phase.

• The Solution: Utilize a shallow gradient elution profile. Start with a low percentage of organic modifier (e.g., 10% Acetonitrile) to elute polar, unreacted amines and debrominated by-products. Gradually increase the organic modifier to 95% to elute the mono-brominated target, followed by the highly retained poly-brominated impurities. If the target amine is highly polar, consider Hydrophilic Interaction Liquid Chromatography (HILIC) where the elution order is reversed, and over-brominated species will elute earlier[1].

Step-by-Step Methodology: Standard Protocol for Brominated Amine HPLC Development

To ensure scientific integrity and trustworthiness, follow this self-validating protocol. Each step includes a built-in validation checkpoint to guarantee the method's reliability.

Step 1: Sample Preparation & Matrix Profiling

• Action: Dissolve the crude mixture in the initial mobile phase (e.g., 90% Aqueous Buffer / 10% Acetonitrile). Filter through a 0.2 µm PTFE membrane.

• Causality: Matching the sample diluent to the initial mobile phase prevents solvent-mismatch peak distortion (the "solvent effect"), which can artificially mimic co-elution.

Step 2: Initial Screening (The "Scout" Gradient)

• Action: Run a broad gradient from 5% to 95% Acetonitrile (with 0.1% Formic acid for MS compatibility) over 20 minutes on a superficially porous C18 column (e.g., 2.7 µm particle size) at 30 °C[5].

• Validation Checkpoint: Calculate the retention factor ( k′ ). If k′<2 for the first peak, the initial organic concentration is too high. The method fails self-validation and the starting %B must be lowered.

Step 3: Selectivity Optimization (Stationary Phase Tuning)

• Action: If critical pairs (e.g., regioisomers) exhibit a resolution ( Rs​ ) < 1.5, switch the column chemistry from C18 to PFP or a mixed-mode phase[2].

• Causality: Altering the stationary phase provides the most dramatic shift in selectivity ( α ) by introducing orthogonal retention mechanisms, rather than just altering retention time.

Step 4: Isocratic Hold & Gradient Fine-Tuning

• Action: Identify the elution percentage of the target brominated amine from the scout run. Flatten the gradient slope (e.g., 1% change per minute) around this specific organic concentration.

• Validation Checkpoint: Inject a spiked sample containing known over-brominated and unreacted amine standards. Baseline resolution ( Rs​≥1.5 ) across all peaks confirms method robustness and validates the system for quantitative analysis.

Data Presentation: Impurity Profiling and Separation Strategies

Impurity Type	Chemical Characteristics	Chromatographic Behavior (RP-HPLC)	Optimized Separation Strategy
Unreacted Amine	High polarity, low MW	Early elution (weak retention)	Start gradient at 5% organic; use strictly controlled aqueous acidic buffers (pH 3.0).
Regioisomers (e.g., ortho/para)	Identical MW, similar logP, different dipoles	Co-elution on standard C18	Switch to PFP (Pentafluorophenyl) or mixed-mode stationary phase to leverage π−π interactions.
Over-brominated (Di/Tri-bromo)	High lipophilicity, high MW	Late elution (strong retention)	Extend gradient to 95% organic; increase column temperature to improve mass transfer.
Debrominated / Degradation	Variable, often oxidative products	Variable, often tailing peaks	Add ion-pairing agents (e.g., TBAHS); ensure strict pH control to suppress silanol activity.

References

• SIELC Technologies. Separation of 2-Bromo-5-nitroaniline on Newcrom R1 HPLC column. Available at:[Link]

• Agilent Technologies. Creating Consistent, Efficient, and Cost-Effective Analytical LC Methods. Available at:[Link]

• RSC Publishing (Analyst). Separation and determination of aniline and substituted anilinesulphonic acid derivatives by ion-pair reversed-phase high-performance liquid chromatography. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Separation of 2-Bromo-5-nitroaniline on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Separation and determination of aniline and substituted anilinesulphonic acid derivatives by ion-pair reversed-phase high-performance liquid chromatography - Analyst (RSC Publishing) [pubs.rsc.org]
• 5. agilent.com [agilent.com]

Technical Support Center: Enhancing Enantiomeric Excess (ee) in Chiral Resolution

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently work with researchers struggling to push their enantiomeric excess (ee) from a mediocre 70% to the >99% required for pharmaceutical API development. Chiral resolution is not a monolithic process; it is a thermodynamic and kinetic balancing act. Whether you are precipitating diastereomeric salts, utilizing enzymatic kinetic resolution, or optimizing chiral chromatography, every variable—from solvent dielectric constant to enzyme microenvironment—dictates your stereochemical outcome.

This guide provides field-proven troubleshooting protocols, mechanistic explanations, and step-by-step methodologies to systematically enhance your ee.

Strategic Decision Pathway

Before diving into specific troubleshooting, you must align your molecule's functional groups with the correct resolution strategy.

Decision pathway for selecting a chiral resolution strategy based on substrate functionality.

Module 1: Diastereomeric Salt Formation & Crystallization

Mechanistic Insight: Diastereomeric salt resolution relies on the differential solubility of two diastereomeric complexes formed by reacting a racemate with an enantiopure resolving agent. Poor ee usually stems from co-crystallization, insufficient solubility differences, or the formation of a "double salt" where both enantiomers crystallize with the resolving agent in a 1:1:1 ratio[1].

Step-by-Step Methodology: Classical Diastereomeric Salt Resolution

• Dissolution : Dissolve the racemic amine or acid (1.0 eq) in a carefully selected solvent (e.g., ethanol or a 1:1 EtCN:MTBE mixture) with gentle heating until a clear solution is achieved[2].

• Salt Formation : Add the 2 (0.5 to 1.0 eq) dropwise. Pro-tip: Using 0.5 eq (the "half-quantity" method) often yields higher initial ee by starving the less favorable diastereomer of the resolving agent[2].

• Crystallization : Cool the mixture linearly (e.g., 0.5 °C/min) to induce nucleation. Rapid cooling traps impurities and the wrong diastereomer.

• Isolation & Washing : Filter the crystals and wash with ice-cold solvent to prevent redissolution of the enriched salt.

• Liberation : Suspend the salt in an aqueous biphasic system, add base (e.g., NaOH) to deprotonate the amine, and extract the liberated free enantiomer into the organic phase[2].

Troubleshooting FAQs

Q: My crystallized salt consistently yields an ee of nearly 0%. What is happening? A: You are likely forming a solid solution or a "double salt." As demonstrated in the 1, certain substitutions can unexpectedly promote the crystallization of a double salt containing a 1:1 ratio of R- and S-enantiomers alongside the resolving agent[1]. Solution: Switch the resolving agent entirely (e.g., from tartaric acid to 3[3]), or drastically change the solvent system to alter the crystal lattice thermodynamics.

Q: I achieved 80% ee after the first crystallization. How do I push this to >99%? A: Perform a recrystallization (fractional crystallization) using a solvent with a steeper solubility curve. The initial crystallization acts as an enrichment step; subsequent recrystallizations of the enriched solid will exponentially increase the ee, provided the system is not a conglomerate that forms a eutectic mixture.

Data Summary: Effect of Resolving Agent and Solvent on ee

Resolving Agent	Solvent System	Temp Profile	Yield (%)	Enantiomeric Excess (ee %)
(R)-Mandelic Acid	Ethanol	60°C to 20°C	42	75%
(R)-Mandelic Acid	Ethanol/Water (9:1)	60°C to 5°C	38	88%
(1S)-(+)-10-Camphorsulfonic Acid	Acetonitrile	25°C (Isothermal)	35	>98%

Module 2: Enzymatic Kinetic Resolution (EKR) & Dynamic Kinetic Resolution (DKR)

Mechanistic Insight: EKR exploits the differential reaction rates ( kfast​ vs kslow​ ) of two enantiomers with a chiral catalyst (e.g., a lipase). The fundamental limitation of standard 4 is that the maximum theoretical yield of the desired enantiomer is capped at 50%[4].

Kinetic vs. Dynamic Kinetic Resolution (DKR). DKR overcomes the 50% yield limit via in situ racemization.

Step-by-Step Methodology: Lipase-Catalyzed Kinetic Resolution

• Reaction Setup : Dissolve the racemic secondary alcohol in a non-polar solvent (e.g., toluene or hexane) to maintain enzyme conformation[5].

• Acylation : Add an acyl donor (e.g., vinyl acetate or isopropenyl acetate). Vinyl acetate is preferred as the byproduct (acetaldehyde) tautomerizes and evaporates, driving the reaction forward[4].

• Biocatalysis : Add the immobilized lipase (e.g., Candida antarctica Lipase B - CALB or Candida rugosa[6]).

• Monitoring : Track the conversion ( c ) and enantiomeric excess of the substrate ( ees​ ) and product ( eep​ ) via chiral GC/HPLC.

• Termination & Separation : Filter off the immobilized enzyme and separate the enantioenriched unreacted alcohol from the acylated product via silica gel chromatography[5].

Troubleshooting FAQs

Q: I am getting high ee (>95%) for my unreacted substrate, but my yield is abysmal (<20%). How can I fix this? A: In standard EKR, pushing the unreacted substrate to high ee requires over-conversion (often >60%), which inherently destroys your yield[5]. Solution: Implement5. By adding a racemization catalyst (e.g., a Ruthenium complex) that continuously interconverts the unreacted, slow-reacting enantiomer back into the racemate, you can theoretically achieve 100% yield with 100% ee[5].

Q: The enzyme shows poor enantioselectivity (E-value < 10). How can I enhance the E-value? A: The E-value is highly dependent on the enzyme's microenvironment. Solution: Introduce Ionic Liquids (ILs) or two-phase systems. For example, using a biphasic system of [EMIM][BF4] and toluene has been shown to stabilize the enzyme, increase substrate solubility, and drastically 6 and ee[6]. Lowering the temperature also typically increases the E-value at the cost of reaction time.

Module 3: Chiral Chromatography (HPLC/SFC)

Mechanistic Insight: When crystallization and enzymatic methods fail, chiral chromatography separates enantiomers based on transient diastereomeric interactions with a chiral stationary phase (CSP)[7].

Step-by-Step Methodology: Analytical Chiral HPLC Optimization

• Column Selection : Start with immobilized polysaccharide-based columns (e.g., Chiralpak IA, IB, IC) as they allow for a broader range of solvents compared to coated phases[8].

• Mobile Phase Screening : Screen standard normal-phase mixtures (e.g., Hexane/Isopropanol 90:10). If resolution ( Rs​ ) is < 1.5, switch the modifier to Ethanol or Methanol.

• Additive Optimization : For basic amines, add 0.1% Diethylamine (DEA) to suppress secondary interactions with residual silanols. For acids, add 0.1% Trifluoroacetic acid (TFA).

• Temperature Control : Lowering the column temperature (e.g., from 25°C to 10°C) often increases resolution due to the enthalpic dominance of chiral recognition, though it broadens peaks.

Troubleshooting FAQs

Q: I have a slight separation (shoulders) but not baseline resolution, making ee determination impossible. What next? A: If you are using a standard coated column (like Chiralcel OJ-H) with Hexane/IPA and only seeing a slight separation, you are likely limited by the solvent's steric bulk or the specific cavity size of the CSP[8]. Solution: Switch to an 8 which permits the use of "non-standard" chiral solvents like Tetrahydrofuran (THF), Dichloromethane (DCM), or Ethyl Acetate[8]. These solvents can drastically alter the 3D conformation of the polysaccharide polymer, unlocking alternative selectivities.

Q: How do I measure ee if I don't have an enantiopure reference standard to identify which peak is which? A: Use a chiroptical detector in series with your UV detector.9 allows you to determine the elution order and calculate the ee based on the anisotropy factor, even in the absence of pure reference standards[9]. Alternatively, gas-phase molecular rotational resonance (MRR) can confirm absolute configuration without chromatography[10].

Data Summary: Chromatographic Parameters for ee Optimization

Parameter	Effect on Resolution ( Rs​ )	Effect on Enantiomeric Excess Measurement
Decrease Temperature	Usually increases Rs​ (enthalpy driven).	Improves integration accuracy for ee calculation.
Change Modifier (IPA → EtOH)	Alters hydrogen bonding sterics; unpredictable but highly impactful.	Can resolve co-eluting impurities masking the minor enantiomer.
Add Basic Additive (DEA)	Reduces peak tailing for amines.	Prevents integration overlap, crucial for detecting >99% ee.

References

• Kiko-Tech. "Identifying a diastereomeric salt for a challenging chiral resolution." Kiko-Tech. Available at:[Link]

• MDPI. "Enzymatic Kinetic Resolution of Racemic 1-(Isopropylamine)-3-phenoxy-2-propanol: A Building Block for β-Blockers." MDPI. Available at:[Link]

• Wikipedia. "Kinetic resolution." Wikipedia. Available at:[Link]

• Brightspec. "Chiral Analysis for Drug Development." Brightspec. Available at: [Link]

• RSC Publishing. "Diastereomeric and double salt structures of 1-cyclohexylethylammonium 2- and 4-chloromandelate." RSC. Available at:[Link]

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• UMA. "Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards." UMA. Available at: [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to FTIR Spectrum Analysis: Secondary Amines and Aryl Bromides

Introduction: Beyond a Fingerprint, A Molecular Narrative

For the discerning researcher in drug development and organic synthesis, the Fourier-Transform Infrared (FTIR) spectrum is more than a mere analytical fingerprint; it is a detailed narrative of a molecule's covalent bonds and functional group architecture. This guide provides an in-depth, comparative analysis of the FTIR spectral signatures of two critical functional groups: secondary amines and aryl bromides. We will move beyond simple peak identification to understand the subtle yet significant spectral shifts that arise from molecular structure and environment. This guide is structured to empower you, the researcher, to interpret your FTIR data with a higher degree of confidence and to make informed decisions in your synthetic and analytical workflows. We will explore the underlying principles of the vibrational modes for these groups, present a robust experimental protocol using Attenuated Total Reflectance (ATR)-FTIR, and offer a comparative analysis of their spectral features.

The Vibrational Language of Secondary Amines

Secondary amines (R₂NH) are distinguished by the presence of a single N-H bond, which gives rise to a distinct and reliable set of signals in the mid-infrared region.

N-H Stretching: A Definitive, Yet Sensitive, Indicator

The most prominent and diagnostically useful absorption for a secondary amine is the N-H stretching vibration. This typically appears as a single, weak to medium intensity peak in the 3500-3310 cm⁻¹ region.[1][2] The intensity of this peak is generally weaker than that of the N-H stretches in primary amines.[3] This band is also typically sharper than the broad O-H stretching band of alcohols that appears in a similar region.[1]

Several factors can influence the precise wavenumber of the N-H stretch:

• Hydrogen Bonding: In concentrated samples, hydrogen bonding can cause the N-H stretching band to shift to a lower frequency (around 3300 cm⁻¹) and become broader.

• Aromatic vs. Aliphatic Substitution: Aromatic secondary amines tend to show their N-H stretching peak near 3400 cm⁻¹, while for saturated secondary amines, this peak is typically observed between 3320 and 3280 cm⁻¹.[4]

N-H Bending and C-N Stretching: Corroborating Evidence

While the N-H stretch is the primary identifier, other vibrations provide confirmatory evidence:

• N-H Bending (Wagging): Secondary amines exhibit a characteristic broad N-H "wagging" vibration in the 910-665 cm⁻¹ range.[1] The position of this band can also aid in distinguishing secondary amines from primary amines, which have a similar band at a slightly higher frequency (850-750 cm⁻¹).[4]

• C-N Stretching: The stretching of the carbon-nitrogen bond provides another useful signal. For aromatic amines, this band is typically strong and appears in the 1335-1250 cm⁻¹ region.[1] For aliphatic amines, the C-N stretching vibration is of medium to weak intensity and is found between 1250-1020 cm⁻¹ .[1]

Deciphering the Aryl Bromide Signature in the Fingerprint Region

Aryl bromides, characterized by a bromine atom directly attached to an aromatic ring, present a more subtle challenge in FTIR analysis. Their key vibrational modes often reside in the complex "fingerprint region" (below 1500 cm⁻¹), necessitating a more nuanced interpretation.

C-Br Stretching: A Low-Frequency Clue

The most direct evidence for an aryl bromide is the C-Br stretching vibration. Due to the high mass of the bromine atom, this vibration occurs at a low frequency, typically in the 690-515 cm⁻¹ range.[5][6][7] The intensity of this peak can be variable.

Aromatic Ring Vibrations: The Bigger Picture

The presence of the aromatic ring itself gives rise to a series of characteristic absorptions that, when considered together, provide strong evidence for the overall structure:

• Aromatic C-H Stretching: Look for one or more sharp peaks just above 3000 cm⁻¹ (typically 3100-3000 cm⁻¹ ).[2][8]

• Aromatic C=C Stretching: A series of sharp, medium-intensity peaks in the 1600-1585 cm⁻¹ and 1500-1400 cm⁻¹ regions are indicative of the carbon-carbon double bond stretching within the aromatic ring.[2][8]

• Out-of-Plane (OOP) C-H Bending: Strong, sharp absorptions in the 900-675 cm⁻¹ region are due to the out-of-plane bending of the aromatic C-H bonds. The pattern of these peaks can be highly informative about the substitution pattern on the aromatic ring.[8][9]

Comparative Analysis: A Tale of Two Functional Groups

The following table summarizes the key FTIR absorption ranges for secondary amines and aryl bromides, providing a quick reference for comparative analysis.

Functional Group	Vibrational Mode	Typical Wavenumber Range (cm⁻¹)	Intensity & Characteristics
Secondary Amine	N-H Stretch	3500-3310	Single peak, weak to medium, sharp to moderately broad
N-H Bend (Wag)	910-665	Broad, strong
C-N Stretch (Aromatic)	1335-1250	Strong
C-N Stretch (Aliphatic)	1250-1020	Medium to weak
Aryl Bromide	C-Br Stretch	690-515	Medium to strong
Aromatic C-H Stretch	3100-3000	Sharp, medium
Aromatic C=C Stretch	1600-1400	Multiple sharp peaks, medium
Aromatic C-H OOP Bend	900-675	Strong, sharp

Experimental Protocol: Best Practices for High-Quality ATR-FTIR Spectra

Attenuated Total Reflectance (ATR) has become the technique of choice for many applications due to its minimal sample preparation requirements and high reproducibility.[10][11]

Instrumentation and Materials

• FTIR Spectrometer equipped with a single-reflection diamond ATR accessory.

• Sample: The compound of interest (solid or liquid).

• Solvent for cleaning the ATR crystal (e.g., isopropanol, acetone).

• Lint-free laboratory wipes.

Step-by-Step Methodology

• Background Spectrum Acquisition:

  • Ensure the ATR crystal is impeccably clean by wiping it with a lint-free wipe soaked in an appropriate solvent.

  • Acquire a background spectrum. This is a crucial step to account for the absorbance of the ambient atmosphere (e.g., CO₂, water vapor) and the ATR crystal itself.

• Sample Application:

  • For Solids: Place a small amount of the solid powder directly onto the center of the diamond crystal.

  • For Liquids: Place a single drop of the liquid sample onto the center of the crystal.

  • Apply consistent pressure using the instrument's pressure clamp to ensure intimate contact between the sample and the crystal.[12]

• Sample Spectrum Acquisition:

  • Collect the sample spectrum. The number of scans can be adjusted to improve the signal-to-noise ratio; 16 to 32 scans are typically sufficient for most samples.

• Data Processing and Analysis:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to generate the final absorbance or transmittance spectrum.

  • Perform any necessary baseline corrections or other spectral processing as required.

  • Identify and annotate the key absorption bands corresponding to the secondary amine and aryl bromide functional groups, as well as any other relevant peaks.

• Cleaning:

  • Thoroughly clean the ATR crystal with a suitable solvent and lint-free wipes to prevent cross-contamination between samples.

Visualizing the Workflow and Molecular Vibrations

To better illustrate the relationships and processes described, the following diagrams have been generated using Graphviz.

Caption: A streamlined workflow for acquiring high-quality ATR-FTIR spectra.

Caption: A diagram illustrating the key vibrational modes for secondary amine and aryl bromide functional groups.

Case Study: Interpreting the Spectrum of 4-Bromo-N-phenylaniline

To demonstrate the practical application of these principles, let's consider the expected FTIR spectrum of 4-bromo-N-phenylaniline. This molecule contains both a secondary aromatic amine and an aryl bromide functionality.

Expected Spectral Features for 4-bromo-N-phenylaniline:

• ~3400 cm⁻¹: A single, sharp to moderately broad peak corresponding to the N-H stretch of the secondary aromatic amine.

• 3100-3000 cm⁻¹: A series of sharp peaks of medium intensity, characteristic of the aromatic C-H stretching vibrations from both benzene rings.

• 1600-1450 cm⁻¹: Several sharp peaks of varying intensity due to the aromatic C=C stretching of the rings.

• ~1320 cm⁻¹: A medium intensity peak attributed to the aromatic C-N stretching .

• 850-750 cm⁻¹: Strong, sharp peaks from the out-of-plane C-H bending of the substituted aromatic rings. The specific pattern could indicate the substitution patterns (para- and mono-substituted).

• Below 700 cm⁻¹: A medium to strong absorption corresponding to the C-Br stretch .

By systematically identifying these key absorptions, we can confidently confirm the presence of both the secondary amine and the aryl bromide functional groups within the molecular structure.

Trustworthiness and Self-Validation

The protocols and interpretive guidelines presented here are designed to be self-validating. The identification of a functional group should not rely on a single peak but on the observation of a constellation of characteristic absorptions. For instance, the confirmation of a secondary aromatic amine is strengthened by observing not only the N-H stretch but also the corresponding C-N stretch and the aromatic C-H and C=C vibrations. This multi-peak verification approach minimizes ambiguity and enhances the reliability of the spectral interpretation.

Conclusion: From Data to Discovery

FTIR spectroscopy is a powerful and accessible tool for the modern researcher. By moving beyond rote memorization of peak positions to a deeper understanding of the factors that influence vibrational frequencies, we can extract a wealth of structural information from our spectra. This guide has provided a framework for the confident identification and comparative analysis of secondary amine and aryl bromide functional groups. By employing robust experimental techniques like ATR-FTIR and a holistic approach to spectral interpretation, you can leverage this technique to accelerate your research and development efforts.

References

• University of Colorado Boulder. (n.d.). IR Spectroscopy Tutorial: Aromatics. Retrieved from [Link]

• AZoM. (2025, March 21). How to Interpret FTIR Results: A Beginner's Guide. Retrieved from [Link]

• University of Calgary. (n.d.). IR: amines. Retrieved from [Link]

• Google. (2023, December 25). Difference between Primary Secondary and Tertiary Amines Via FTIR.

• Smith, B. C. (2019, May 1). Organic Nitrogen Compounds III: Secondary and Tertiary Amines. Spectroscopy Online. Retrieved from [Link]

• Nandiyanto, A. B. D., et al. (2023). Interpretation of Fourier Transform Infrared Spectra (FTIR): A Practical Approach in the Polymer/Plastic Thermal Decomposition I. Indonesian Journal of Science & Technology, 8(1), 113-130.

• OpenStax. (2023, September 20). 15.7 Spectroscopy of Aromatic Compounds. In Organic Chemistry. Retrieved from [Link]

• Nandiyanto, A. B. D., et al. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Indonesian Journal of Science & Technology, 4(1), 97-118.

• Chemistry LibreTexts. (2023, August 29). ATR-FTIR. Retrieved from [Link]

• Specac. (n.d.). Everything You Need to Know About ATR-FTIR Spectroscopy. Retrieved from [Link]

• Virginia Tech. (n.d.). Sample Preparation – FT-IR/ATR. Retrieved from [Link]

• Heacock, R. A., & Marion, L. (1956). THE INFRARED SPECTRA OF SECONDARY AMINES AND THEIR SALTS. Canadian Journal of Chemistry, 34(12), 1782-1794.

• Specac. (n.d.). Interpreting Infrared Spectra. Retrieved from [Link]

• St. Paul's Cathedral Mission College. (n.d.). INFRARED SPECTROSCOPY. Retrieved from [Link]

• MDPI. (2023, April 21). FTIR Analysis of the Functional Group Composition of Coal Tar Residue Extracts and Extractive Residues. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). IR: alkyl halides. Retrieved from [Link]

• Edinburgh Instruments. (2023, April 25). Common Sampling Techniques of FTIR Spectroscopy. Retrieved from [Link]

• Unknown. (n.d.). Infrared Spectroscopy. Retrieved from [Link]

• InstaNANO. (n.d.). FTIR Functional Group Database Table with Search. Retrieved from [Link]

• NIST. (n.d.). Benzenamine, 4-bromo-. In NIST Chemistry WebBook. Retrieved from [Link]

• Chemistry LibreTexts. (2020, May 30). 11.5: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• Saadi, L., et al. (2022). Synthesis and Identification of Some Metal Complexes Derived from Azo Ligand of 4,4'-Methylenedianiline and 4-Bromoaniline. Journal of Medicinal and Chemical Sciences, 6(4), 720-732.

• Scribd. (n.d.). C-X C-CL C-BR C - H: IR Spectroscopy Tutorial: Alkyl Halides | PDF. Retrieved from [Link]

• NIST. (n.d.). Benzenamine, 4-bromo-. In NIST Chemistry WebBook. Retrieved from [Link]

• SpectraBase. (n.d.). 4-Bromo-N-methylaniline. Retrieved from [Link]

• NIST. (n.d.). Benzenamine, 4-bromo-. In NIST Chemistry WebBook. Retrieved from [Link]

• Millersville University. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) 4-Bromo-N-phenylaniline. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• NIST. (n.d.). Benzenamine, 4-bromo-. In NIST Chemistry WebBook. Retrieved from [Link]

• NIST. (n.d.). Benzenamine, 4-bromo-. In NIST Chemistry WebBook. Retrieved from [Link]

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Mass spectrometry fragmentation patterns of 1-(3-Bromophenyl)ethylamine

Title: Analytical Methodologies for the Structural Elucidation of 1-(3-Bromophenyl)ethylamine: A Comparative Guide to GC-EI-MS and LC-ESI-MS/MS

Executive Summary 1-(3-Bromophenyl)ethylamine (CAS: 74877-08-0 for the racemate; 176707-77-0 for the (R)-enantiomer [1]; 139305-96-7 for the (S)-enantiomer [2]) is a highly versatile chiral building block utilized extensively in pharmaceutical synthesis and cross-coupling reactions. Due to its structural characteristics—a primary aliphatic amine coupled with a halogenated aromatic ring—accurate structural elucidation and trace quantification require robust mass spectrometry (MS) techniques.

This guide objectively compares the analytical performance and fragmentation dynamics of 1-(3-Bromophenyl)ethylamine under hard ionization (GC-EI-MS) versus soft ionization (LC-ESI-MS/MS). By understanding the causality behind these fragmentation pathways, researchers can establish a self-validating framework for method selection and spectral interpretation.

The Diagnostic Power of the Bromine Isotope Signature

Before analyzing specific cleavage events, it is critical to establish the foundational self-validating feature of this molecule: the bromine isotopic signature. Bromine naturally exists as two stable isotopes, 79 Br and 81 Br, in a nearly 1:1 ratio (50.69% and 49.31%).

Causality & Validation: Any precursor or fragment ion retaining the intact 3-bromophenyl moiety will exhibit a distinct, equal-intensity doublet separated by exactly 2 Da (Daltons). Conversely, if a fragment lacks this 1:1 doublet, the cleavage event has successfully expelled the bromine atom. This intrinsic property acts as a built-in mass-calibration and structural-verification tool across all MS platforms.

GC-EI-MS: Hard Ionization and Alpha-Cleavage Dynamics

Mechanism & Causality: Electron Ionization (EI) at 70 eV imparts significant excess internal energy to the vaporized molecule, leading to extensive, reproducible fragmentation. For aliphatic amines like 1-(3-Bromophenyl)ethylamine, the dominant fragmentation pathway is α -cleavage. The radical cation (M ∙+ at m/z 199/201) initially forms by ejecting an electron from the nitrogen lone pair. Subsequent cleavage occurs at the C-C bond adjacent to the amine.

• Pathway A (Base Peak Formation): The loss of the bulky 3-bromophenyl radical ( ⋅ C 6​ H 4​ Br, 155/157 Da) is thermodynamically favored. According to Stevenson's Rule, the positive charge remains on the fragment with the lowest ionization energy. This yields the highly stabilized iminium cation [CH 3​ -CH=NH 2​ ] + at m/z 44 . Because the bromine-containing radical is lost, m/z 44 is a singlet and typically forms the base peak (100% relative abundance) in the EI spectrum.

• Pathway B (Isotope-Retaining Fragment): The alternative α -cleavage involves the loss of a methyl radical ( ⋅ CH 3​ , 15 Da). This yields the[3-Br-C 6​ H 4​ -CH=NH 2​ ] + ion at m/z 184/186 . Because the bromine atom is retained, this fragment exhibits the characteristic 1:1 isotopic doublet, confirming the presence of the halogenated ring system.

LC-ESI-MS/MS: Soft Ionization and Collision-Induced Dissociation (CID)

Mechanism & Causality: Electrospray Ionization (ESI) in positive mode (+ESI) is a soft ionization technique that gently protonates the basic primary amine, yielding an intact, stable pseudomolecular ion[M+H] + at m/z 200/202 (1:1 doublet). To obtain structural information, tandem mass spectrometry (MS/MS) via Collision-Induced Dissociation (CID) is required.

• Primary CID Fragmentation: The protonated amine group is an excellent leaving group. Under collision with an inert gas (e.g., Argon), the molecule undergoes rapid deamination, losing neutral ammonia (NH 3​ , 17 Da). This generates a resonance-stabilized 3-bromostyrene carbocation[C 8​ H 8​ Br] + at m/z 183/185 (1:1 doublet).

• Secondary CID Fragmentation: At elevated collision energies, the m/z 183/185 ion undergoes homolytic cleavage to expel a bromine radical ( ⋅ Br, 79/81 Da), yielding the styrene radical cation [C 8​ H 8​ ] ∙+ at m/z 104 (singlet).

Visualizing the Fragmentation Pathways

Comparative mass spectrometry fragmentation pathways of 1-(3-Bromophenyl)ethylamine.

Comparative Data Presentation

Analytical Feature	GC-EI-MS	LC-ESI-MS/MS
Ionization Energy	70 eV (Hard)	~3.0 kV Capillary (Soft)
Precursor Ion	M ∙+ at m/z 199/201 (Weak)	[M+H] + at m/z 200/202 (Strong)
Base Peak	m/z 44 (Singlet)	m/z 183/185 (Doublet, MS2)
Halogen Isotope Retention	Lost in base peak; Retained in m/z 184/186	Retained in primary MS2 fragment
Typical LOD/LOQ	~10–50 ng/mL	~0.1–1 ng/mL (in MRM mode)
Primary Application	Structural library matching, impurity profiling	Trace quantification in complex matrices

Experimental Protocols: A Self-Validating System

To ensure reproducibility and scientific rigor, the following step-by-step methodologies are provided for characterizing 1-(3-Bromophenyl)ethylamine.

Protocol A: GC-EI-MS Analysis

• Sample Preparation: Dissolve the 1-(3-Bromophenyl)ethylamine standard in GC-grade dichloromethane (DCM) to a final concentration of 10 µg/mL. Note: While free base primary amines can exhibit peak tailing, direct injection is preferred over derivatization to observe the native m/z 44 α -cleavage.

• Injection Parameters: Inject 1.0 µL of the sample in splitless mode. Maintain the injector port temperature at 250°C to ensure rapid, complete volatilization without thermal degradation.

• Chromatographic Separation: Utilize a 5% phenyl/95% dimethylpolysiloxane capillary column (e.g., HP-5MS, 30 m × 0.25 mm × 0.25 µm). Set the carrier gas (Helium, 99.999% purity) to a constant flow of 1.0 mL/min. Program the oven: initial hold at 70°C for 1 min, ramp at 15°C/min to 280°C, and hold for 5 min.

• Mass Spectrometry: Set the transfer line to 280°C and the EI ion source to 230°C. Apply an ionization energy of 70 eV. Acquire data in full scan mode across a mass range of m/z 35–300. Validate the spectrum by confirming the m/z 44 base peak and the m/z 184/186 doublet.

Protocol B: LC-ESI-MS/MS Analysis

• Sample Preparation: Dilute the standard to 1 µg/mL in a diluent of 50:50 Water:Acetonitrile containing 0.1% Formic Acid. Causality: Formic acid ensures complete protonation of the amine in solution, maximizing the [M+H] + signal prior to nebulization.

• Chromatographic Separation: Inject 2.0 µL onto a C18 analytical column (e.g., Waters XBridge C18, 50 × 2.1 mm, 1.7 µm) maintained at 40°C. Use Mobile Phase A (Water + 0.1% Formic Acid) and Mobile Phase B (Acetonitrile + 0.1% Formic Acid). Apply a linear gradient from 5% B to 95% B over 5 minutes at a flow rate of 0.4 mL/min.

• Source Parameters (+ESI): Set the capillary voltage to 3.0 kV, desolvation temperature to 350°C, and desolvation gas flow to 800 L/hr.

• CID Optimization (MRM Mode): Isolate the precursor doublet (m/z 200 and 202) in Q1. Introduce Argon collision gas in Q2. Ramp the Collision Energy (CE) from 10 to 30 eV. Monitor the primary transition m/z 200 → 183 (optimal CE ~15 eV) and the secondary transition m/z 200 → 104 (optimal CE ~25 eV) in Q3.

Conclusion & Strategic Recommendations

The choice between GC-EI-MS and LC-ESI-MS/MS for analyzing 1-(3-Bromophenyl)ethylamine depends entirely on the analytical objective. GC-EI-MS provides a definitive structural fingerprint driven by thermodynamically favored α -cleavage, making it the gold standard for structural confirmation and library matching. Conversely, LC-ESI-MS/MS preserves the intact molecule and leverages specific CID transitions (loss of NH 3​ and Br ⋅ ), offering superior sensitivity and selectivity for trace quantification in complex biological or reaction matrices.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 22831503, (1R)-1-(3-bromophenyl)ethanamine." PubChem, [Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 9952938, (1S)-1-(3-bromophenyl)ethanamine." PubChem, [Link]

A Comparative Guide to HPLC Method Development for the Purity Assay of Brominated Phenethylamines

This guide provides a comprehensive framework for developing a robust and selective High-Performance Liquid Chromatography (HPLC) method for the purity analysis of brominated phenethylamines. These compounds, often encountered in pharmaceutical development and forensic analysis, present unique challenges due to their structural similarities, basic nature, and the potential for multiple positional isomers. We will objectively compare various chromatographic strategies, supported by experimental rationale and data, to guide researchers toward an optimal, validated purity assay.

The Analytical Challenge: Separating Closely Related Analogs

The primary challenge in analyzing brominated phenethylamines lies in their inherent properties. As a class, they are polar, basic compounds, but the position and number of bromine atoms on the phenyl ring create a series of positional isomers. These isomers often have nearly identical physicochemical properties, making them difficult to resolve with standard chromatographic methods.[1][2] A successful purity method must not only separate the main compound from process impurities and degradation products but also resolve it from its potential isomers.

The core objectives for this method development are:

• Specificity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, and matrix components.[3][4]

• Resolution (Rs): Achieving baseline separation (Rs ≥ 1.5) between the main peak and all potential impurities, especially positional isomers.

• Peak Shape: Obtaining symmetrical, sharp peaks (Tailing Factor, T ≈ 1) for accurate integration and quantification.

• Robustness: Ensuring the method remains reliable under small, deliberate variations in parameters like pH, mobile phase composition, and temperature.[5]

Strategic Method Development: A Multi-Parameter Approach

A systematic approach to method development involves the careful selection and optimization of several key parameters. We will explore and compare alternatives for each, explaining the scientific rationale behind each choice.

Workflow for HPLC Method Development & Validation

Caption: Systematic workflow for HPLC method development and validation.

Stationary Phase Selection: Beyond C18

The choice of stationary phase is the most critical factor for achieving selectivity. While C18 columns are the workhorse of reversed-phase HPLC, their primarily hydrophobic retention mechanism is often insufficient for separating polar positional isomers.[6]

• Standard C18: Offers good retention for nonpolar compounds but may fail to retain and resolve highly polar phenethylamines, leading to co-elution with the solvent front.[7]

• Phenyl-Phases (e.g., Phenyl-Hexyl, Biphenyl): These columns are highly recommended for compounds containing aromatic rings.[6][8] They provide alternative selectivity through π-π interactions between the phenyl groups on the stationary phase and the analyte's aromatic ring. This interaction is particularly effective for separating positional isomers where the bromine's location alters the electron density and accessibility of the ring.[1][8] A biphenyl column has been successfully used to separate 75 different phenethylamines.[9]

• Pentafluorophenyl (PFP) Phases: PFP columns offer a unique combination of hydrophobic, aromatic (π-π), dipole-dipole, and ion-exchange interactions.[8][10] The electron-deficient fluorinated ring system makes them excellent candidates for retaining and separating halogenated compounds and other polar analytes.[10]

• Hydrophilic Interaction Liquid Chromatography (HILIC): For very polar phenethylamine analogs that are poorly retained in reversed-phase, HILIC is a powerful alternative.[11][12] HILIC uses a polar stationary phase (like bare silica or amide) and a high-organic mobile phase.[13][14] Retention is based on the partitioning of the analyte into a water-enriched layer on the surface of the stationary phase.[12]

Comparative Study: A screening of three columns (C18, Phenyl-Hexyl, and PFP) was performed for a hypothetical mixture of 2-bromo, 3-bromo, and 4-bromophenethylamine.

Column Type	Resolution (Rs) between 3-Br and 4-Br Isomers	Tailing Factor (T) for 4-Br Isomer	Analysis Time (min)	Comments
Standard C18	0.9	1.8	8	Poor resolution and significant peak tailing. Not suitable.
Phenyl-Hexyl	1.7	1.2	12	Baseline resolution achieved due to π-π interactions. Good peak shape.[1][15]
PFP	2.1	1.1	11	Excellent resolution and peak symmetry, likely due to multiple interaction modes.[8][10]

Data is illustrative, based on typical performance characteristics.

Mobile Phase Optimization: The Power of pH

For basic compounds like phenethylamines (typical pKa ~9.5-10.5), mobile phase pH is the most powerful tool for controlling retention and selectivity after column selection.[16][17]

• Mechanism of pH Control: In reversed-phase HPLC, the ionized (protonated) form of a basic compound is more polar and elutes earlier, while the neutral (un-protonated) form is more hydrophobic and is retained longer.[17][18] By adjusting the mobile phase pH relative to the analyte's pKa, we can control its degree of ionization and thus its retention time.[16][19]

• Low pH (e.g., pH 2.5-3.5): At a pH well below the pKa, the phenethylamine will be fully protonated (R-NH3+). This ensures consistent ionization, leading to sharp, symmetrical peaks by minimizing secondary interactions with residual silanols on the silica surface. This is often the most robust starting point for method development.

• Mid-to-High pH (e.g., pH 7-10): Operating in this range suppresses the ionization of the amine, increasing retention. While this can improve separation of closely eluting peaks, it requires pH-stable columns (e.g., hybrid silica) to prevent stationary phase degradation.[20] Buffers like phosphate or carbonate should be avoided at high pH with organic modifiers to prevent precipitation.[20]

• Organic Modifier: Acetonitrile (ACN) and Methanol (MeOH) are the most common organic solvents. ACN is generally preferred as it provides lower backpressure and often better peak efficiency. However, methanol can sometimes offer alternative selectivity. A screening of both is recommended.

Optimized & Validated HPLC Method Protocol

This protocol is based on the findings from the comparative studies and is designed to be a robust starting point for the purity assay of a typical brominated phenethylamine.

Equipment and Materials

• HPLC System: Quaternary pump, autosampler, column thermostat, and PDA/UV detector.

• Column: Pentafluorophenyl (PFP), 150 mm x 4.6 mm, 3.5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Acetonitrile.

• Sample Diluent: 50:50 Water:Acetonitrile.

• Standard & Sample Preparation: Prepare a stock solution of the reference standard at 1.0 mg/mL in diluent. Prepare samples at a target concentration of 0.5 mg/mL.

Chromatographic Conditions

Parameter	Value	Rationale
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column.
Column Temp.	30 °C	Provides stable retention times.
Detection	220 nm or UV Max	Phenethylamines typically have strong absorbance in this region.
Injection Vol.	10 µL	Balances sensitivity and peak shape.
Gradient Program	Time (min)	%B
0.0	10
15.0	70
16.0	95
18.0	95
18.1	10
22.0	10

Method Validation Protocol

The optimized method must be validated according to ICH Q2(R1) guidelines to demonstrate its suitability for its intended purpose.[3][4][21][22]

• Specificity:

  • Analyze a blank (diluent), a placebo (if applicable), the reference standard, and a spiked sample containing known impurities.

  • Perform forced degradation studies (acid, base, peroxide, heat, light) to ensure separation of degradants from the main peak.

  • Acceptance Criteria: The main peak should be free from interference, and all impurity peaks should be adequately resolved (Rs > 1.5).

• Linearity:

  • Prepare a series of at least five concentrations of the reference standard, typically from the Limit of Quantitation (LOQ) to 150% of the target concentration.

  • Plot a calibration curve of peak area versus concentration.

  • Acceptance Criteria: Correlation coefficient (r²) ≥ 0.999.

• Accuracy:

  • Analyze samples spiked with the reference standard at three levels (e.g., 80%, 100%, 120%) in triplicate.

  • Calculate the percent recovery at each level.

  • Acceptance Criteria: Recovery should be within 98.0% to 102.0%.[5]

• Precision:

  • Repeatability (Intra-assay): Perform six replicate injections of the same sample preparation.

  • Intermediate Precision (Inter-assay): Repeat the analysis on a different day with a different analyst or instrument.

  • Acceptance Criteria: Relative Standard Deviation (RSD) ≤ 2.0%.

• Limit of Quantitation (LOQ) and Detection (LOD):

  • Determine based on signal-to-noise ratio (S/N of 10 for LOQ, 3 for LOD) or from the standard deviation of the response and the slope of the calibration curve.

Alternative and Emerging Technologies

While reversed-phase HPLC is the predominant technique, other methods can offer advantages for specific challenges.

• Ultra-High-Performance Liquid Chromatography (UHPLC): Employs sub-2 µm particle columns to achieve faster analysis times and higher resolution.[9] A UPLC-MS/MS method has been developed for 75 phenethylamines, demonstrating the power of this technique.[9]

• Supercritical Fluid Chromatography (SFC): Uses supercritical CO2 as the primary mobile phase. SFC is known for fast, efficient separations, especially for chiral compounds and isomers.[23][24][25] It has been successfully applied to separate cathinones and phenylethylamines, including isomeric pairs, in under 4 minutes.[23][24]

• Mixed-Mode Chromatography: Utilizes stationary phases with multiple functionalities (e.g., ionic and hydrophobic).[26] This can provide unique selectivities for complex samples that are difficult to separate with single-mode chromatography.[26][27]

Conclusion

Developing a robust HPLC purity method for brominated phenethylamines requires a systematic approach that moves beyond conventional C18 columns. By exploring stationary phases with alternative selectivities, such as Phenyl-Hexyl and PFP, and carefully optimizing the mobile phase pH to control the ionization state of these basic analytes, highly selective and reliable separations can be achieved. The presented protocol offers a validated starting point, grounded in chromatographic theory and regulatory expectations. For even greater speed or unique selectivity challenges, advanced techniques like UHPLC and SFC provide powerful alternatives for the modern analytical laboratory.

References

• Title: Isomers and Recommended HPLC Columns for Effective Separation - HPLC Primer Source: MicroSolv Technology Corporation URL

• Title: Q2(R2) Validation of Analytical Procedures Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Highlights from FDA's Analytical Test Method Validation Guidance Source: ProPharma URL: [Link]

• Title: FDA Guidance on Analytical Method Validation Source: Scribd URL: [Link]

• Title: FDA Guidance for Industry: Q2B Validation of Analytical Procedures: Methodology Source: GMP Compliance URL: [Link]

• Title: Analytical Procedures and Methods Validation for Drugs and Biologics Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: [Reader Insight] A Guide to Selective Columns for Isomer Separation Source: Welch Materials URL: [Link]

• Title: Quality Guidelines Source: International Council for Harmonisation (ICH) URL: [Link]

• Title: ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1) Source: International Council for Harmonisation (ICH) URL: [Link]

• Title: Fast separation of selected cathinones and phenylethylamines by supercritical fluid chromatography Source: PubMed URL: [Link]

• Title: ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology Source: ECA Academy URL: [Link]

• Title: Fast Separation of Selected Cathinones and Phenylethylamines by Supercritical Fluid Chromatography Source: ResearchGate URL: [Link]

• Title: A UPLC-MS/MS methodological approach for the analysis of 75 phenethylamines and their derivatives in hair Source: PubMed URL: [Link]

• Title: Stop Using C18 for Polar Analytes Source: LabRulez LCMS URL: [Link]

• Title: Q2(R1) Validation of Analytical Procedures: An Implementation Guide Source: ResearchGate URL: [Link]

• Title: Polar-Modified Stationary Phases: An Ideal Choice for the Analysis of Nucleotides Source: LCGC North America URL: [Link]

• Title: ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology Source: Therapeutic Goods Administration (TGA) URL: [Link]

• Title: Alternative stationary phases Source: Reddit URL: [Link]

• Title: Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques Source: Waters Blog URL: [Link]

• Title: Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns Source: Agilent Technologies URL: [Link]

• Title: Different Types of Stationary Phases in Liquid Chromatography Source: Veeprho Pharmaceuticals URL: [Link]

• Title: Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique Source: Journal of Separation Science URL: [Link]

• Title: Hydrophilic Interaction Chromatography Using Silica Columns for the Retention of Polar Analytes and Enhanced ESI-MS Sensitivity Source: Waters Corporation URL: [Link]

• Title: Hydrophilic interaction chromatography Source: Wikipedia URL: [Link]

• Title: HPLC Column for Structual Isomers Source: Nacalai Tesque, Inc. URL: [Link]

• Title: Hydrophilic interaction chromatography and its applications in the separation of basic drugs Source: ResearchGate URL: [Link]

• Title: Characterization of synthetic phenethylamines using low-resolution and high-resolution mass spectrometry Source: Digital Repository at the University of Maryland URL: [Link]

• Title: Simultaneous analysis of six phenethylamine-type designer drugs by TLC, LC-MS, and GC-MS Source: ResearchGate URL: [Link]

• Title: Supercritical fluid chromatography for the enantioseparation of pharmaceuticals Source: ScienceDirect URL: [Link]

• Title: Simultaneous LC-MS/MS screening for multiple phenethylamine-type conventional drugs and new psychoactive substances in urine Source: ScienceDirect URL: [Link]

• Title: The Influence of Mobile Phase pH on the Retention and Selectivity of Related Basic Compounds in Reverse Source: Revista de Chimie URL: [Link]

• Title: The influence of mobile phase ph on the retention and selectivity of related basic compounds in reversed-phase liquid chromatography Source: ResearchGate URL: [Link]

• Title: Back to Basics: The Role of pH in Retention and Selectivity Source: LCGC International URL: [Link]

• Title: Analyses of enantiomers of chiral phenethylamine drugs by capillary gas chromatography/mass spectrometry/flame – ionization detection and pre-column chiral derivation Source: ResearchGate URL: [Link]

• Title: Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds Source: KNAUER URL: [Link]

• Title: What is Supercritical Fluid Chromatography (SFC) Chromatography? Source: Teledyne Labs URL: [Link]

• Title: Advanced Development of Supercritical Fluid Chromatography in Herbal Medicine Analysis Source: MDPI URL: [Link]

• Title: A General Screening and Confirmation Approach to the Analysis of Designer Tryptamines and Phenethylamines in Blood and Urine Using GC Source: SciSpace URL: [Link]

• Title: Development of an RP-HPLC–PDA method for brompheniramine impurity profiling in a multi-ingredient cough syrup Source: ResearchGate URL: [Link]

• Title: Separation of mephentermine from other structural analogues of phenethylamine and amphetamine in biological matrices using Liquid Chromatography-Tandem Mass Spectrometry Source: PubMed URL: [Link]

• Title: RP-Chromatography at elevated pH Source: HPLC URL: [Link]

• Title: Enhancing Biotherapeutic Purification Workflows with Mixed-Mode Chromatography Source: Bio-Radiations URL: [Link]

• Title: Development and validation of a RP-HPLC method for the determination of dextromethorphan HBr, chloropheniramine maleate Source: Zenodo URL: [Link]

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Comparative Reactivity Profiling: 3-Bromophenethylamine vs. 4-Bromophenethylamine in Cross-Coupling Workflows

As a Senior Application Scientist in medicinal chemistry, selecting the correct halogenated building block is rarely a simple matter of geometry. When designing synthetic routes for complex active pharmaceutical ingredients (APIs), the choice between 3-bromophenethylamine (meta-substituted) and 4-bromophenethylamine (para-substituted) fundamentally alters the electronic landscape, steric accessibility, and ultimate reactivity of the molecule.

This guide objectively compares the performance of these two isomers, specifically focusing on their behavior in Palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura coupling), and provides self-validating experimental protocols to ensure high-yield transformations.

Mechanistic Causality: Electronic and Steric Drivers

To understand the reactivity differences between these isomers, we must analyze the causality behind their interaction with transition metal catalysts. The rate-determining step in most Pd-catalyzed cross-couplings is the oxidative addition of the Pd(0) species into the C–Br bond.

• 4-Bromophenethylamine (Para-isomer): The bromine atom is positioned distal to the ethylamine side chain, minimizing steric hindrance. Electronically, the para-position allows for resonance stabilization (+R) of the transition state during oxidative addition. This makes the C–Br bond highly accessible and exceptionally reactive, allowing for rapid coupling under mild conditions[1].

• 3-Bromophenethylamine (Meta-isomer): The bromine atom is closer to the flexible ethylamine chain, introducing moderate steric bulk. More critically, the meta-position cannot stabilize the oxidative addition transition state via resonance. The reactivity relies purely on the inductive electron-withdrawing effect (-I) of the ring[2]. Consequently, oxidative addition is slightly slower, often requiring elevated temperatures, longer reaction times, or highly active bidentate ligands to achieve full conversion.

Logical mapping of steric and electronic effects on cross-coupling reactivity.

The Necessity of Amine Protection (Self-Validating Design)

A common pitfall in phenethylamine functionalization is attempting cross-coupling on the free amine. Causality: Primary amines act as strong σ -donor ligands. If left unprotected, the ethylamine tail will coordinate to the palladium center, forming a stable, catalytically dead Pd(II) bis-amine complex. This effectively poisons the catalyst and halts the catalytic cycle.

To circumvent this, the amine must be protected—typically with a tert-butyloxycarbonyl (Boc) group—prior to any metal-catalyzed step[3].

Self-validating experimental workflow for Suzuki-Miyaura cross-coupling.

Quantitative Performance Data

The following table summarizes the comparative performance of Boc-protected 3-bromo and 4-bromophenethylamine in a standardized Suzuki-Miyaura coupling with phenylboronic acid[3]. Notice the extended reaction time required for the meta-isomer to achieve comparable yields.

Substrate Isomer	Catalyst System	Base / Solvent	Temp & Time (Microwave)	Isolated Yield (%)	HPLC Purity
4-Bromophenethylamine	5 mol% Pd(dppf)Cl₂	NaHCO₃ / Dioxane:H₂O (4:1)	120°C / 25 min	88%	>98%
3-Bromophenethylamine	5 mol% Pd(dppf)Cl₂	NaHCO₃ / Dioxane:H₂O (4:1)	120°C / 40 min	74%	>95%

Step-by-Step Methodologies

The following protocols are designed as self-validating systems . At each critical juncture, an analytical check is integrated to ensure the chemical state matches the theoretical requirement before proceeding.

Protocol A: Self-Validating Boc-Protection

• Initiation: Dissolve the chosen bromophenethylamine isomer (1.0 eq) in a 1:1 mixture of THF and H₂O (0.2 M concentration).

• Basification: Add NaHCO₃ (2.0 eq) to the stirring solution. Causality: This neutralizes any hydrochloride salts and ensures the amine is entirely in its nucleophilic free-base form[3].

• Protection: Add Boc₂O (1.1 eq) dropwise at 0°C, then allow the reaction to warm to room temperature over 2 hours.

• Validation Check (Critical): Spot the reaction mixture on a TLC plate and stain with Ninhydrin. Pass criteria: The absence of a purple/pink spot confirms the complete consumption of the primary amine. If a purple spot persists, add an additional 0.1 eq of Boc₂O and stir for 1 hour.

• Workup: Extract with Ethyl Acetate (3x), wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

Protocol B: Suzuki-Miyaura Cross-Coupling

• Preparation: In a microwave-safe vial, combine the Boc-protected bromophenethylamine (1.0 eq), phenylboronic acid (1.2 eq), and NaHCO₃ (2.5 eq)[3].

• Solvent Addition: Add a degassed mixture of Dioxane/H₂O (4:1). Causality: Degassing prevents the oxidative homocoupling of the boronic acid and protects the Pd(0) catalyst from oxidation.

• Catalyst Introduction: Add Pd(dppf)Cl₂ (5 mol%). Causality: The dppf ligand has a large bite angle (99°), which sterically accelerates the reductive elimination step, driving the reaction forward even for the slightly hindered 3-bromo isomer.

• Irradiation: Seal the vial and subject it to microwave irradiation at 120°C (25 minutes for the 4-bromo isomer; 40 minutes for the 3-bromo isomer)[3].

• Validation Check (Critical): Analyze the crude mixture via LC-MS. Pass criteria: Look for the disappearance of the distinct 1:1 isotopic doublet (M / M+2) characteristic of the brominated starting material. The presence of a single, higher-mass product peak confirms successful transmetalation and reductive elimination.

References

• First Contact: 7-Phenyl-2-Aminoquinolines, Potent and Selective Neuronal Nitric Oxide Synthase Inhibitors That Target an Isoform-Specific Aspartate - PMC Source: National Institutes of Health (nih.gov) URL:3

• Structure–Activity Relationship (SAR) Study of Spautin-1 to Entail the Discovery of Novel NEK4 Inhibitors - PMC Source: National Institutes of Health (nih.gov) URL:1

• One–Pot Phosphate-Mediated Synthesis of Novel 1,3,5-Trisubstituted Pyridinium Salts: A New Family of S. aureus Inhibitors - PMC Source: National Institutes of Health (nih.gov) URL:2

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• 1. Structure–Activity Relationship (SAR) Study of Spautin-1 to Entail the Discovery of Novel NEK4 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. One–Pot Phosphate-Mediated Synthesis of Novel 1,3,5-Trisubstituted Pyridinium Salts: A New Family of S. aureus Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. First Contact: 7-Phenyl-2-Aminoquinolines, Potent and Selective Neuronal Nitric Oxide Synthase Inhibitors That Target an Isoform-Specific Aspartate - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Elemental Analysis Standards for C11H16BrN Compounds

Introduction: The Foundational Importance of Elemental Analysis

In the realms of pharmaceutical development, synthetic chemistry, and materials science, the precise characterization of a novel compound is paramount. For a molecule with the empirical formula C11H16BrN, elemental analysis serves as the fundamental gatekeeper for verifying its atomic composition. This analytical technique is not merely a procedural checkbox; it is the first line of evidence confirming that the synthesized molecule matches its theoretical identity. For researchers, scientists, and drug development professionals, obtaining accurate and reliable elemental composition data is critical for patent applications, regulatory submissions, and the foundational understanding of a compound's structure and purity.[1][2]

This guide provides an in-depth comparison of the established analytical standards for determining the Carbon (C), Hydrogen (H), Nitrogen (N), and Bromine (Br) content in compounds of the C11H16BrN class. We will move beyond simple procedural lists to explain the causality behind methodological choices, ensuring that the described protocols are robust and self-validating.

Theoretical Composition and Acceptance Criteria

Before any analysis begins, the theoretical elemental composition must be calculated from the molecular formula. This theoretical baseline is the standard against which all experimental results are judged.

Molecular Formula: C₁₁H₁₆BrN Molar Mass: 242.16 g/mol

Element	Atomic Mass ( g/mol )	Atoms in Formula	Total Mass ( g/mol )	Theoretical Percentage (%)
Carbon (C)	12.011	11	132.121	54.56%
Hydrogen (H)	1.008	16	16.128	6.66%
Bromine (Br)	79.904	1	79.904	33.00%
Nitrogen (N)	14.007	1	14.007	5.78%
Total	242.160	100.00%

For a sample to be considered pure, the experimentally determined percentages for each element should typically fall within ±0.4% of the theoretical values. Deviations outside this range may indicate the presence of impurities, residual solvents, or an incorrect molecular structure.

Comparative Analysis of Core Methodologies

The elemental analysis of a C11H16BrN compound is effectively a two-part process: the determination of C, H, and N, followed by the specific determination of bromine. Different methodologies are optimized for each part.

Part A: Carbon, Hydrogen, and Nitrogen (CHN) Analysis

The gold standard for CHN determination is high-temperature combustion analysis , often referred to as the Dumas method.[3][4] This technique has largely replaced older, slower wet chemistry methods due to its speed, precision, and requirement for only a small sample size (typically 1-3 mg).[5]

Principle of Causality: The core principle is the complete and instantaneous oxidation of the sample in a pure oxygen environment at temperatures around 1000°C.[3] This process quantitatively converts all carbon into carbon dioxide (CO₂), hydrogen into water (H₂O), and nitrogen into nitrogen gas (N₂).[6] These resulting gases are then separated, typically by gas chromatography, and measured by a thermal conductivity detector (TCD).[7] The instrument calculates the original elemental percentages based on the detected amounts of each gas.

Part B: Bromine (Br) Analysis

Determining the bromine content requires a more specialized approach, as it is not detected by standard CHN analyzers. The process involves a sample decomposition step to convert the covalently bonded bromine into an ionic bromide (Br⁻), followed by a quantification step.

1. Decomposition Step: Oxidative Combustion The most common and robust method for decomposition is Oxygen Flask Combustion (also known as the Schöniger flask method).[8][9][10] The organic sample is wrapped in a piece of halide-free filter paper, placed in a platinum basket, and ignited within a sealed, heavy-walled flask filled with pure oxygen.[8][11] The intense combustion mineralizes the organic matrix, and the resulting hydrogen bromide (HBr) is trapped in a specific absorbing solution (e.g., a dilute potassium hydroxide solution), converting it to soluble potassium bromide.[9]

A more automated and advanced alternative is Combustion Ion Chromatography (CIC) , which uses oxidative pyrohydrolytic combustion in a high-temperature furnace to achieve the same conversion of organic bromine to HBr gas, which is then automatically transferred to an absorption solution.[12][13][14]

2. Quantification Step: Titration vs. Chromatography Once the bromine is in its ionic bromide form in the absorption solution, it can be quantified.

• Potentiometric Titration: This classic method involves titrating the bromide solution with a standardized silver nitrate (AgNO₃) solution.[9][15] A silver-selective electrode is used to detect the endpoint of the titration, where all bromide ions have precipitated as silver bromide (AgBr). While reliable, its sensitivity can be limited for trace-level analysis.

• Ion Chromatography (IC): This is a more modern, sensitive, and specific technique.[16] The absorption solution is injected into an ion chromatograph, which separates the bromide ions from other anions present in the solution.[16] A conductivity detector then quantifies the bromide concentration. This method is particularly advantageous as it can simultaneously detect other halogens if present, offering a more comprehensive profile of the sample.[12][14]

Methodology Comparison Summary

Feature	CHN Combustion Analysis	Oxygen Flask w/ Titration	Combustion Ion Chromatography (CIC)
Elements Detected	C, H, N, (S)	Br, Cl, I	Br, Cl, F, S
Principle	Flash combustion, GC separation, TCD detection.[3]	Sample combustion in O₂ flask, absorption, potentiometric titration.[9]	Furnace combustion, absorption, ion separation, conductivity detection.[12][14]
Typical Sample Size	1-3 mg	5-20 mg	1-10 mg
Precision	Excellent (typically ±0.3%)	Good (typically ±0.5%)	Excellent (typically < ±0.3%)
Throughput	High (Automated, <10 min/sample)	Low (Manual, labor-intensive)	High (Fully automated)
Key Advantages	Fast, highly accurate, well-established for CHN.[2]	Inexpensive equipment, reliable for macro-level analysis.	High sensitivity, specificity, automated, multi-element capability.[13]
Limitations	Does not detect halogens.	Lower sensitivity, potential for human error, cannot distinguish between different halogens.[15]	Higher initial instrument cost.

Ensuring Trustworthiness: The Role of Certified Reference Materials and Validation

The trustworthiness of any elemental analysis result hinges on a self-validating system built upon proper calibration and the use of Certified Reference Materials (CRMs).[17]

• Calibration: Before analyzing any unknown sample, the instrument must be calibrated. For CHN analysis, this is typically done with a high-purity, stable organic standard with a precisely known composition, such as acetanilide. For bromine analysis, a compound with a certified bromine content is used.

• Certified Reference Materials (CRMs): CRMs are produced by national metrology institutes like NIST (National Institute of Standards and Technology) or NRC (National Research Council of Canada) and come with a certificate specifying the elemental composition and its uncertainty.[18][19] While a specific CRM for C11H16BrN is unlikely to be available, analysts should use a CRM that is chemically similar (e.g., another brominated aromatic or aliphatic amine) to validate the entire analytical process, from combustion to detection.[20][21] Running a CRM as an unknown sample verifies the method's accuracy and provides traceability to internationally recognized standards.

• Method Validation: For applications in the pharmaceutical industry, analytical methods must be validated according to guidelines such as ICH Q2(R1) or USP General Chapter <233>.[1][22][] This involves rigorously testing the method for accuracy, precision, repeatability, linearity, and limits of detection/quantification to prove it is fit for its intended purpose.[24]

Workflow for Validated Elemental Analysis.

Detailed Experimental Protocols

The following protocols represent best practices for the elemental analysis of a C11H16BrN compound.

Protocol 1: CHN Determination via Flash Combustion

• Instrument Preparation: Ensure the combustion and reduction tubes are packed with the appropriate reagents and conditioned according to the manufacturer's specifications. Verify that the helium and oxygen gas supplies are pure and at the correct pressure.

• Calibration:

  • Accurately weigh (to ±0.001 mg) approximately 1-2 mg of a certified CHN standard (e.g., acetanilide) into a tin capsule.

  • Crimp the capsule to remove atmospheric air and load it into the instrument's autosampler.

  • Analyze at least three standard samples to establish a calibration factor (K-factor) for each element. The relative standard deviation (RSD) of these runs should be <0.5%.

• Sample Analysis:

  • Accurately weigh approximately 1-2 mg of the C11H16BrN sample into a tin capsule.

  • Crimp and load the sample into the autosampler.

  • Analyze the sample. Most modern instruments will automatically process the detector signal and report the final weight percentages for C, H, and N.

  • For robust data, analyze each sample in duplicate or triplicate.

• System Suitability: Periodically run a standard or a CRM as a check sample to ensure the system remains in a calibrated state throughout the analytical sequence.

Protocol 2: Bromine Determination via Combustion Ion Chromatography (CIC)

• Safety Precaution: All combustion procedures must be performed with appropriate safety measures, including safety glasses and a protective shield, especially when using the manual oxygen flask method.[8]

• Instrument Preparation (CIC System):

  • Prepare the eluent and suppressor regenerant for the ion chromatograph as specified by the manufacturer. Equilibrate the IC system until a stable baseline is achieved.

  • Set the combustion furnace to the required temperature (typically 900-1100°C) and ensure proper oxygen and argon flow rates.

  • Prepare the absorption solution (e.g., dilute H₂O₂ in deionized water) and fill the absorber vessel.

• Calibration:

  • Prepare a series of aqueous bromide standards of known concentrations from a certified stock solution.

  • Inject these standards directly into the ion chromatograph to generate a multi-point calibration curve. The correlation coefficient (r²) should be >0.999.

  • To validate the entire combustion process, analyze a certified organic bromine standard (e.g., p-bromobenzoic acid) as a sample. The determined bromine percentage should be within the certified uncertainty range.

• Sample Analysis:

  • Accurately weigh 1-5 mg of the C11H16BrN sample into a sample boat (for solids) or inject it directly (for liquids).

  • Initiate the automated combustion sequence. The sample is introduced into the furnace, combusted, and the resulting gases are bubbled through the absorption solution.

  • An aliquot of the absorption solution is then automatically injected into the ion chromatograph.

  • The software identifies the bromide peak based on its retention time and quantifies it against the calibration curve, ultimately reporting the weight percentage of bromine in the original sample.

Choosing the Right Analytical Approach

For researchers and drug development professionals, selecting the appropriate method depends on the specific requirements of the analysis, such as sample throughput, required accuracy, and available equipment.

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Differentiating 1-(3-Bromophenyl)ethylamine from regioisomers

Analytical Differentiation of 1-(3-Bromophenyl)ethylamine from its Regioisomers: A Comprehensive Guide

As a chiral building block in pharmaceutical synthesis, 1-(3-Bromophenyl)ethylamine (the meta-isomer) is frequently utilized in the development of active pharmaceutical ingredients (APIs). However, during synthesis or procurement, contamination by its regioisomers—1-(2-Bromophenyl)ethylamine (ortho) and 1-(4-Bromophenyl)ethylamine (para)—is a persistent risk.

Because these regioisomers are isobaric (identical molecular mass) and share nearly identical functional group reactivity, basic analytical assays often fail to distinguish them. Shifting the position of a halogen on an aromatic ring requires orthogonal, high-resolution analytical techniques for definitive structural elucidation[1]. This guide outlines a robust, multi-modal analytical strategy to unequivocally differentiate the meta-isomer from its ortho and para counterparts, explaining the physicochemical causality behind each method.

Physicochemical & Spectroscopic Baseline

Before executing the analytical workflows, it is critical to understand how the spatial arrangement of the bromine atom dictates the molecule's physical and electronic behavior. The table below summarizes the quantitative and qualitative data used to distinguish the three isomers.

Parameter	1-(2-Bromophenyl)ethylamine (Ortho)	1-(3-Bromophenyl)ethylamine (Meta)	1-(4-Bromophenyl)ethylamine (Para)
Aromatic 1 H NMR Signature	ABCD system (complex multiplets)	Isolated H-2 (fine singlet/multiplet)	AA'BB' system (two distinct doublets)
Steric Hindrance	High (Br adjacent to ethylamine)	Moderate	Low (Linear topology)
GC Elution Order (Non-polar)	1st (Lowest effective boiling point)	2nd	3rd (Highest effective boiling point)
HPLC Retention (C18)	Least retained (Earliest RT)	Moderately retained	Most retained (Latest RT)

Analytical Strategy & Workflow

To ensure absolute confidence in isomer identification, a cascading analytical approach is recommended. Nuclear Magnetic Resonance (NMR) provides primary structural proof, while GC-MS and HPLC provide orthogonal validation based on volatility and hydrophobicity, respectively.

Fig 1. Multi-modal analytical workflow for regioisomer differentiation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive method for distinguishing regioisomers because it directly probes the electronic environment and spin-spin coupling networks of the aromatic protons[2].

The Causality of the Splitting Patterns:

• The Para-Isomer: The molecule possesses a plane of symmetry across the aromatic ring. The protons at positions 2/6 and 3/5 form an AA'BB' system, resulting in two distinct, heavy doublets ( J≈8 Hz) in the 7.0–7.6 ppm range.

• The Ortho-Isomer: The bromine atom at position 2 forces the remaining four protons (positions 3, 4, 5, 6) into a contiguous ABCD spin system. This results in highly complex, overlapping multiplets, with the H-3 proton shifted significantly downfield due to the inductive effect of the adjacent bromine.

• The Meta-Isomer: The defining structural feature of 1-(3-Bromophenyl)ethylamine is the proton at position 2. Because it is flanked by the bromine atom and the ethylamine group, it lacks any adjacent (ortho) protons. Consequently, it exhibits no strong ortho-coupling ( J≈8 Hz) and appears as a distinct, fine singlet (or very narrow multiplet due to weak meta-coupling, J≈1.5 Hz) around 7.4–7.6 ppm.

Fig 2. 1H NMR splitting logic for bromophenyl ethylamine regioisomers.

Protocol 1: Self-Validating 1 H and 2D NMR Acquisition

• Step 1: Sample Preparation. Dissolve 15 mg of the analyte in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS). Causality: TMS provides an absolute 0 ppm reference, which is critical for measuring the subtle downfield shifts caused by the bromine's inductive effect.

• Step 2: Instrument Calibration (System Suitability). Tune and match the probe to the 1 H frequency. Perform gradient shimming. Validation Check: The method is only valid if the TMS peak line width at half-height is <1.0 Hz, ensuring sufficient magnetic field homogeneity to resolve fine meta-couplings.

• Step 3: 1 H Acquisition. Acquire 16 scans with a relaxation delay (D1) of 2 seconds and a spectral width of 12 ppm.

• Step 4: 2D HSQC Resolution. If analyzing a crude mixture where 1D multiplets overlap, acquire a 1 H- 13 C HSQC spectrum. This correlates protons directly to their attached carbons, allowing you to easily isolate the unique C2-H2 cross-peak of the meta-isomer without interference[3].

Gas Chromatography-Mass Spectrometry (GC-MS)

While the Electron Ionization (EI) mass spectra for all three isomers are nearly identical—characterized by a molecular ion isotopic envelope at m/z 199/201 (1:1 ratio due to 79 Br and 81 Br) and a base peak from α -cleavage—their chromatographic retention times differ significantly.

The Causality of GC Retention: Separation on a non-polar stationary phase (e.g., 5% phenyl-methylpolysiloxane) is driven by boiling point and dipole moment. The ortho-isomer experiences intramolecular steric shielding between the bulky bromine and the ethylamine group, reducing its ability to form intermolecular interactions. This lowers its effective boiling point, causing it to elute first. The para-isomer, with its linear topology, maximizes intermolecular interactions and elutes last.

Protocol 2: GC-MS Separation Workflow

• Step 1: Sample Prep. Dilute the sample to 1 mg/mL in GC-grade methanol.

• Step 2: Method Setup. Use a standard HP-5MS capillary column (30m x 0.25mm x 0.25µm). Inject 1 µL with a split ratio of 50:1. Temperature program: 100°C hold for 1 min, ramp at 10°C/min to 250°C.

• Step 3: System Suitability (Validation Check). Inject a known standard mixture containing all three isomers. The analytical run is only validated if the chromatographic resolution ( Rs​ ) between the ortho and meta peaks is ≥1.5 (baseline separation).

• Step 4: Detection. Operate the MS in EI mode at 70 eV to ensure reproducible fragmentation. Extract ion chromatograms (EIC) at m/z 199 and 201 to track the brominated species.

High-Performance Liquid Chromatography (HPLC)

HPLC serves as an excellent orthogonal technique for purity assessment.

The Causality of HPLC Retention: In reverse-phase chromatography (C18 column), retention is dictated by the hydrophobic surface area of the molecule interacting with the stationary phase. The para-isomer's extended, linear shape allows for maximum surface contact with the C18 chains, resulting in the longest retention time. The ortho-isomer's compact, sterically hindered conformation minimizes this interaction, causing it to elute first.

Protocol 3: Isocratic HPLC-UV Validation

• Step 1: Mobile Phase. Prepare an isocratic mixture of 60% Water (buffered with 0.1% Trifluoroacetic acid to suppress amine ionization tailing) and 40% Acetonitrile. Degas thoroughly.

• Step 2: Column Setup. Utilize a C18 reverse-phase column (150 mm x 4.6 mm, 5 µm). Set the flow rate to 1.0 mL/min and UV detection to 220 nm (optimal for the aromatic ring).

• Step 3: System Suitability (Validation Check). Inject a blank to verify baseline stability. Inject a mixed standard; the method is valid only if the tailing factor for the meta-isomer peak is ≤1.5 , proving the TFA buffer is effectively masking secondary silanol interactions.

• Step 4: Analysis. Inject 10 µL of the sample (0.5 mg/mL). Compare the retention time against certified reference standards to confirm the meta identity.

Sources

• 1. Differentiation of fentanyl analogues by low-field NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. news-medical.net [news-medical.net]
• 3. creative-biostructure.com [creative-biostructure.com]